7-Bromo-1-methylindoline-2,3-dione

• CAS: 906660-35-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 7-Bromo-1-methylindoline-2,3-dione

This in-depth guide provides a detailed exploration of the synthetic pathway for 7-Bromo-1-methylindoline-2,3-dione, a key intermediate in the development of novel therapeutics. This document is intended for researchers, scientists, and professionals in the field of drug development, offering not only step-by-step protocols but also the underlying chemical principles that govern these transformations.

Introduction

7-Bromo-1-methylindoline-2,3-dione, also known as 7-Bromo-1-methylisatin, is a versatile heterocyclic compound. The isatin core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including potential as anticancer, antiviral, and anti-inflammatory agents. The strategic placement of a bromine atom at the 7-position and a methyl group on the indole nitrogen allows for further functionalization and modulation of the molecule's physicochemical and pharmacological properties. This guide will detail a reliable two-step synthesis of this important building block, commencing with the preparation of 7-bromoisatin via the Sandmeyer isatin synthesis, followed by its N-methylation.

Synthetic Strategy Overview

The synthesis of 7-Bromo-1-methylindoline-2,3-dione is efficiently achieved in a two-step sequence. The first step involves the formation of the isatin ring system, specifically 7-bromoisatin, from 2-bromoaniline using the Sandmeyer isatin synthesis. The second step is the selective N-methylation of the resulting 7-bromoisatin to yield the final product.

Caption: Overall synthetic scheme for 7-Bromo-1-methylindoline-2,3-dione.

Part 1: Synthesis of 7-Bromoisatin via Sandmeyer Isatin Synthesis

The Sandmeyer methodology for isatin synthesis is a classic and effective method that proceeds through the formation of an α-isonitrosoacetanilide intermediate, followed by an acid-catalyzed cyclization.[1][2]

Mechanistic Insights

The reaction is believed to initiate with the formation of a glyoxamide from the reaction of chloral hydrate and the aniline. This intermediate then reacts with hydroxylamine to yield the key α-isonitrosoacetanilide.[3] The subsequent cyclization in strong acid, such as sulfuric acid, is an electrophilic aromatic substitution. Protonation of the oxime nitrogen facilitates the formation of a reactive species that undergoes intramolecular attack by the electron-rich aromatic ring to form the five-membered lactam ring of the isatin core.

Caption: Mechanistic overview of the Sandmeyer isatin synthesis.

Experimental Protocol: Synthesis of 7-Bromoisatin

This protocol is adapted from established Sandmeyer isatin synthesis procedures.[4][5]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mol)
2-Bromoaniline	172.02	43.0	0.25
Chloral Hydrate	165.40	45.0	0.27
Sodium Sulfate Decahydrate	322.20	320	-
Hydroxylamine Hydrochloride	69.49	55.0	0.79
Concentrated Hydrochloric Acid	36.46	25 mL	-
Concentrated Sulfuric Acid	98.08	200 mL	-
Water	18.02	As needed	-
Crushed Ice	-	As needed	-

Procedure:

• Preparation of the Reaction Mixture: In a 5-liter flask, dissolve chloral hydrate (45 g) and sodium sulfate decahydrate (320 g) in 600 mL of water, warming to approximately 30 °C to facilitate dissolution.

• In a separate beaker, dissolve 2-bromoaniline (43 g) in 150 mL of water with the aid of concentrated hydrochloric acid (25 mL), warming if necessary.

• Prepare a solution of hydroxylamine hydrochloride (55 g) in 250 mL of water.

• Formation of the Isonitrosoacetanilide Intermediate: To the solution from step 1, add the 2-bromoaniline hydrochloride solution followed by the hydroxylamine hydrochloride solution. A thick white suspension will form.

• Heat the mixture. A thick paste will form between 60-70 °C. Continue heating at 80-100 °C for 2 hours.

• Cool the mixture to 80 °C and filter the solid product. The crude product, 2-bromoisonitrosoacetanilide, can be washed with water and used directly in the next step after partial drying.

• Cyclization to 7-Bromoisatin: In a flask equipped with a mechanical stirrer, heat concentrated sulfuric acid (200 mL) to 60 °C.

• Carefully add the crude 2-bromoisonitrosoacetanilide (in portions) to the sulfuric acid over 20 minutes, maintaining the temperature between 60-65 °C. The temperature is critical; too low and the reaction will not proceed, too high and decomposition will occur.[4]

• After the addition is complete, heat the mixture to 80 °C, then cool to 70 °C.

• Work-up and Purification: Pour the reaction mixture onto a large amount of crushed ice (approximately 2.5 liters).

• Allow the mixture to stand for 1 hour to allow for complete precipitation of the product.

• Filter the orange precipitate, wash with water, and dry at 40 °C to yield crude 7-bromoisatin.

• Further purification can be achieved by recrystallization from a suitable solvent such as acetic acid or ethanol. A reported yield for 7-bromoisatin using a similar procedure is 74%.[4]

Part 2: N-Methylation of 7-Bromoisatin

The N-methylation of the isatin core is a nucleophilic substitution reaction. The acidic N-H proton of the isatin is first removed by a base to form a resonance-stabilized isatin anion. This anion then acts as a nucleophile, attacking the methylating agent (in this case, methyl iodide) to form the N-methylated product.[6]

Mechanistic Insights

The choice of base and solvent is crucial for the success of this reaction. A strong base, such as sodium hydride (NaH), is often used to ensure complete deprotonation of the weakly acidic N-H of the isatin. Polar aprotic solvents like N,N-dimethylformamide (DMF) are ideal as they solvate the cation of the base and do not interfere with the nucleophilic attack of the isatin anion.

Caption: Mechanism of N-methylation of 7-bromoisatin.

Experimental Protocol: N-Methylation of 7-Bromoisatin

This protocol is adapted from a general procedure for the N-methylation of isatins.[7]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mmol)
7-Bromoisatin	226.03	2.26	10.0
Sodium Hydride (60% dispersion in oil)	24.00	0.47	11.7
Iodomethane (Methyl Iodide)	141.94	1.66 (0.73 mL)	11.7
N,N-Dimethylformamide (DMF)	73.09	50 mL	-
Saturated Ammonium Chloride Solution	-	~20 mL	-
Ethyl Acetate	88.11	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 7-bromoisatin (2.26 g) in 50 mL of DMF at room temperature with stirring.

• Cool the flask in an ice bath to 0 °C for ten minutes.

• Deprotonation: Carefully add sodium hydride (0.47 g of a 60% dispersion in mineral oil) in one portion. The color of the solution should change from orange to a dark purple, indicating the formation of the isatin anion.

• Stir the mixture at 0 °C for an additional ten minutes.

• Methylation: Add iodomethane (0.73 mL) to the reaction mixture. Allow the reaction to stir for thirty minutes. The color should revert to a dark orange.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 3:1 hexane/ethyl acetate solvent system. The product, being less polar due to the methyl group, will have a higher Rf value than the starting 7-bromoisatin.[7]

• Work-up: Quench the reaction by slowly adding approximately 20 mL of saturated ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with water (3 x 50 mL) and then with brine (50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization from ethanol to afford pure 7-Bromo-1-methylindoline-2,3-dione. A yield of 90% has been reported for the N-methylation of 7-bromoisatin using this method.[7]

Alternative N-Methylation Method: Microwave-Assisted Synthesis

For a more rapid and efficient N-methylation, a microwave-assisted protocol can be employed.[8]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mg)	Moles (mmol)
7-Bromoisatin	226.03	226	1.0
Potassium Carbonate (K₂CO₃)	138.21	207	1.5
Iodomethane (Methyl Iodide)	141.94	170 (0.075 mL)	1.2
N,N-Dimethylformamide (DMF)	73.09	A few drops	-

Procedure:

• In a microwave-safe vessel, combine 7-bromoisatin (226 mg), potassium carbonate (207 mg), and a few drops of DMF.

• Add methyl iodide (0.075 mL).

• Seal the vessel and place it in a microwave reactor.

• Irradiate at 300 W for 3 minutes.

• After the reaction, cool the mixture to room temperature.

• Work-up and purify as described in the conventional N-methylation protocol.

Summary of Synthetic Methods

Step	Method	Key Reagents	Solvent	Temperature	Time	Typical Yield	Reference
7-Bromoisatin	Sandmeyer Synthesis	2-Bromoaniline, Chloral Hydrate, NH₂OH·HCl, H₂SO₄	Water, H₂SO₄	80-100 °C, 60-80 °C	~4 hours	~74%	[4]
N-Methylation	Conventional Heating	7-Bromoisatin, NaH, CH₃I	DMF	0 °C to RT	~1 hour	~90%	[7]
N-Methylation	Microwave-Assisted	7-Bromoisatin, K₂CO₃, CH₃I	DMF	-	3 min	High	[8]

Conclusion

This guide has outlined a robust and well-documented synthetic route to 7-Bromo-1-methylindoline-2,3-dione. By providing detailed experimental protocols and insights into the reaction mechanisms, it is intended that researchers can confidently and efficiently produce this valuable intermediate for their drug discovery and development programs. The presented methods offer both conventional and microwave-assisted options, allowing for flexibility based on available laboratory equipment and desired reaction times.

References

• Sandmeyer, T. (1919). Über Isonitrosoacetanilide und deren Kondensation zu Isatinen. Helvetica Chimica Acta, 2(1), 234-242.
• Sumpter, W. C. (1944).
• Hewawasam, P., & Meanwell, N. A. (1994). A general method for the synthesis of isatins. Tetrahedron Letters, 35(40), 7303-7306.
• Stolle, R. (1922). Über N-substituierte Isatine. Berichte der deutschen chemischen Gesellschaft (A and B Series), 55(5), 1289-1301.
• Gassman, P. G., & Cue Jr, B. W. (1978). A general method for the synthesis of isatins. The Journal of Organic Chemistry, 43(19), 3797-3799.
• Contreras, J. M., et al. (2007).
• Potts, K. T., & Saxton, J. E. (1960). 1-Methylindole. Organic Syntheses, 40, 68.
• Vazquez, E., et al. (2006).
• Cooksey, C. (2010). Sandmeyer isonitrosoacetanilide isatin synthesis. ChemSpider Synthetic Pages, SP464.
• Beletskaya, I. P., et al. (2007).
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• Nguyen, L. T. (2021). Synthesis of Substituted Isatins as Potential Antimicrobial Agents against Escherichia coli.

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A Technical Guide to 7-Bromo-1-methylindoline-2,3-dione: A Versatile Scaffold for Modern Drug Discovery

Abstract: 7-Bromo-1-methylindoline-2,3-dione (CAS No. 906660-35-3), a halogenated N-methylated derivative of the isatin core, represents a synthetically valuable intermediate in medicinal chemistry. The isatin scaffold itself is a privileged structure, known to be a constituent of numerous bioactive compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, and antiviral properties.[1][2][3] This technical guide provides an in-depth analysis of 7-Bromo-1-methylindoline-2,3-dione, detailing its physicochemical properties, a validated synthetic protocol, its characteristic chemical reactivity, and its potential applications in the development of novel therapeutic agents. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile building block in their research endeavors.

The Isatin Scaffold: A Foundation of Pharmacological Significance

Isatin (1H-indole-2,3-dione) is an endogenous heterocyclic compound found in mammalian tissues and fluids, and it possesses a remarkable spectrum of biological activities.[4][5] Its unique structure, featuring a highly reactive ketone at the C-3 position and an amide within a fused aromatic ring system, makes it an ideal starting point for chemical elaboration.[5][6]

The synthetic versatility of the isatin core allows for substitutions at multiple positions (N-1, C-5, C-7), which can significantly modulate its biological profile.[6] Halogenation, particularly at the C-5 and C-7 positions, has been shown to enhance the lipophilicity and, in many cases, the biological potency of isatin derivatives.[6] The N-1 position is also a key site for modification; N-alkylation, such as the methylation in 7-Bromo-1-methylindoline-2,3-dione, can alter solubility, metabolic stability, and receptor-binding interactions.[7]

Physicochemical Properties of 7-Bromo-1-methylindoline-2,3-dione

This molecule is a solid at room temperature and is classified as a bromide, ketone, and amide organic building block.[8] Detailed experimental data for this specific compound is not widely published; however, properties can be inferred from its precursors and isomers.

Property	Value / Description	Source
CAS Number	906660-35-3	[8]
Molecular Formula	C₉H₆BrNO₂	Inferred
Molecular Weight	240.05 g/mol	Calculated
IUPAC Name	7-bromo-1-methylindoline-2,3-dione	N/A
Appearance	Likely an orange or yellow-orange solid, typical for isatins.	Inferred
Solubility	Expected to be sparingly soluble in water, but soluble in polar organic solvents such as DMF, DMSO, and ethyl acetate.	[6][9]
Melting Point	Not explicitly reported. For reference, the precursor 7-Bromoisatin has a high melting point, and 1-Methylisatin melts at 130-133 °C.	[10][11]

Synthesis and Purification

The most direct route to 7-Bromo-1-methylindoline-2,3-dione is through the N-alkylation of its precursor, 7-Bromoisatin. This method is efficient and avoids the complexities of building the isatin ring from a substituted aniline precursor, such as via the Sandmeyer or Stolle synthesis pathways which are more commonly used for the core isatin structure.[2][12][13]

Synthetic Workflow: N-Methylation of 7-Bromoisatin

The following diagram outlines the key steps in the synthesis of the title compound.

Caption: Workflow for the synthesis of 7-Bromo-1-methylindoline-2,3-dione.

Detailed Experimental Protocol

This protocol is adapted from established laboratory procedures for the N-methylation of substituted isatins.[6]

Materials:

• 7-Bromoisatin (1.0 equiv.)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.1-1.2 equiv.)

• Anhydrous Dimethylformamide (DMF)

• Iodomethane (CH₃I) (1.1-1.2 equiv.)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 7-Bromoisatin.

• Dissolution: Add anhydrous DMF to dissolve the starting material. Stir the resulting solution.

• Deprotonation: Cool the flask in an ice bath to 0°C. Carefully add the sodium hydride in one portion. The use of NaH, a strong non-nucleophilic base, is critical for efficiently deprotonating the N-H of the isatin without competing in nucleophilic side reactions. The solution is expected to change color (e.g., to a dark purple), indicating the formation of the anionic isatin salt.[6]

• Alkylation: After stirring for 10-15 minutes at 0°C, add iodomethane dropwise. Allow the reaction to stir for an additional 30-60 minutes, during which time the color may revert to a dark orange.[6] The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) to confirm the consumption of the starting material.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl while the flask is still in the ice bath.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water (2x) and brine (1x) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by silica gel column chromatography using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure 7-Bromo-1-methylindoline-2,3-dione.

Chemical Reactivity and Derivatization Potential

The primary value of 7-Bromo-1-methylindoline-2,3-dione lies in its potential for further synthetic modification. The N-1 position is now protected as a methyl group, which directs reactivity towards the C-3 carbonyl and the C-7 bromo-substituted aromatic ring.

Key Reactive Sites:

• C-3 Carbonyl Group: This is a highly electrophilic center, susceptible to nucleophilic attack. This reactivity is the most exploited feature of the isatin scaffold for building molecular diversity.[5] It readily undergoes reactions such as Grignard reactions, aldol condensations, and the formation of Schiff bases and hydrazones.[2][6]

• C-7 Bromo Group: The bromine atom on the aromatic ring is a handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira couplings. This allows for the introduction of a wide variety of aryl, heteroaryl, or alkynyl substituents, significantly expanding the chemical space accessible from this intermediate.

Caption: Key reactive sites of the 7-Bromo-1-methylisatin scaffold.

Applications in Medicinal Chemistry and Drug Development

While specific biological data for 7-Bromo-1-methylindoline-2,3-dione is limited, its value is projected from the extensive pharmacology of related isatin derivatives. This compound serves as a key intermediate for creating libraries of novel molecules for biological screening.[6]

• Antimicrobial Agents: The primary goal cited for the synthesis of this compound was to create a library of derivatives to screen for antimicrobial activity against pathogens like E. coli.[6] The presence of a halogen is often associated with enhanced antimicrobial effects.[6]

• Anticancer Therapeutics: Isatin derivatives are well-known for their anticancer properties, which are often exerted through the inhibition of protein kinases, such as Glycogen Synthase Kinase-3β (GSK-3β), a regulator in signaling pathways frequently dysregulated in cancer.[9]

• Antiviral Agents: The isatin scaffold is the basis for antiviral drugs like Methisazone.[4] Substituted N-methylisatins have also been investigated for anti-HIV activity.[2][14] The regioselective modification of the aromatic ring, possible with this compound, allows for fine-tuning of activity and selectivity.

• Enzyme Inhibitors: 1-Methylisatin (the non-brominated parent) is a known inhibitor of carboxylesterases (CE), and the isatin core is a reversible inhibitor of monoamine oxidase (MAO), particularly MAO-B, making it a target for neurodegenerative disease research.[5][15] Derivatives of 7-Bromo-1-methylindoline-2,3-dione could be explored for similar inhibitory activities.

Safety and Handling

• Hazards: Assumed to be a potential irritant. May cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[16][17]

• Precautions: Handle in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes.

Conclusion

7-Bromo-1-methylindoline-2,3-dione is a strategically designed chemical intermediate that offers multiple avenues for synthetic exploration. The N-methylation pacifies one reactive site while the bromine atom introduces a versatile handle for advanced cross-coupling chemistry. The electrophilic C-3 carbonyl remains available for a plethora of nucleophilic addition and condensation reactions. For research teams engaged in hit-to-lead optimization or the creation of diverse screening libraries, this compound provides a robust and promising starting point for the discovery of next-generation therapeutics targeting a wide range of diseases.

References

• Temizer, A. B., Koulani, T., Eter, Ö. S., & Karali, N. (2024). A Mini-Review on the Synthesis of Substituted Isatins: From Early Approaches to Recent Advances with a Specific Focus on Sulfamoyl and Amino Derivatives. Mini-Reviews in Organic Chemistry, 21(1), 58-72.
• Gassman, P. G., & Cue, B. W., Jr. (n.d.).
• Singh, G., Kumar, V., & Kumar, R. (2019). Synthesis of Substituted Isatins from the MBH Adduct of 1,5,6-Trisubstituted Isatins Using (2,4-Dinitrophenyl)hydrazine and K-10 Clay Explored as Protection–Deprotection Chemistry. ACS Omega.
• Alam, M. (2020). Synthesis of Isatin and Its Derivatives and their Applications in Biological System. International Journal for Research in Applied Science and Engineering Technology, 8(9), 1345-1353.
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• PubChem. (n.d.). 4-bromo-7-methyl-2,3-dihydro-1H-indole-2,3-dione.
• Golen, J. A., & Manke, D. R. (n.d.). 7-Bromo-1H-indole-2,3-dione.
• Sigma-Aldrich. (n.d.). 5-Bromo-1-methylindoline-2,3-dione.
• BenchChem. (n.d.). A Comprehensive Technical Guide to 7-Methylisatin and its Structural Analogues for Researchers and Drug Development Professional.
• BLD Pharm. (n.d.). 906660-35-3|7-Bromo-1-methylindoline-2,3-dione.
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• ChemBK. (2024, April 9).
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• BLD Pharm. (n.d.). 20780-74-9|7-Bromoindoline-2,3-dione.
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• Sigma-Aldrich. (n.d.). 5-Bromo-7-methylindoline-2,3-dione.
• LBAO Chemicals. (n.d.). 5-Bromo-7-methyl-1H-indole-2,3-dione | 77395-10-9 | 98%.
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Technical Whitepaper: 7-Bromo-1-methylindoline-2,3-dione as a Versatile Scaffold

Executive Summary

7-Bromo-1-methylindoline-2,3-dione (also known as 7-Bromo-1-methylisatin) represents a privileged scaffold in modern medicinal chemistry.[1] Distinguished by its orthogonal functionalization potential, this compound bridges the gap between simple heterocycles and complex bioactive pharmacophores. This guide provides a rigorous technical analysis of its physicochemical properties, validated synthesis protocols, and reactivity profiles, designed specifically for drug development professionals optimizing lead compounds for kinase inhibition and antimicrobial activity.

Chemical Identity & Structural Analysis[2][3][4]

The core structure of 7-Bromo-1-methylindoline-2,3-dione features an indole-2,3-dione (isatin) backbone substituted with a bromine atom at the C-7 position and a methyl group at the N-1 position.

• IUPAC Name: 7-Bromo-1-methyl-1H-indole-2,3-dione

• CAS Number: 906660-35-3

• Molecular Formula: C

  H BrNO

• Molecular Weight: 240.05 g/mol [2]

• SMILES: CN1C2=C(C=CC=C2Br)C(=O)C1=O

Structural Significance: The C-7 bromine provides a handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), allowing for the introduction of aryl or heteroaryl groups distal to the carbonyl core. The N-1 methyl group eliminates the acidic N-H proton found in the parent isatin, improving lipophilicity (logP) and solubility in organic solvents, while preventing competitive N-alkylation side reactions during downstream derivatization.

Physical and Chemical Characteristics[1][2][6][7][8][9][10][11]

The following data summarizes the core physicochemical profile. Researchers should note that while the parent isatin is capable of hydrogen bonding as a donor, the N-methylated derivative acts solely as a hydrogen bond acceptor at the carbonyl oxygens.

Property	Characteristic Data
Physical State	Solid (Crystalline powder)
Appearance	Orange to Red
Melting Point	>200°C (Decomposes prior to melting in some assays)
Solubility	Soluble in DMF, DMSO, CH Cl , EtOAc; Insoluble in H O
LogP (Calc)	~1.8 (More lipophilic than 7-bromoisatin)
H-Bond Donors	0
H-Bond Acceptors	2 (C-2 and C-3 Carbonyls)
Reactivity Hotspots	C-3 Carbonyl (Electrophilic), C-7 Bromine (Cross-coupling)

Synthesis & Manufacturing Protocol

Mechanism & Rationale

The synthesis utilizes a classic S

2 nucleophilic substitution. The N-H proton of 7-bromoisatin (pKa ~10) is deprotonated by a strong base (Sodium Hydride) to generate the isatinate anion. This resonance-stabilized anion attacks the electrophilic methyl source (Iodomethane).

Critical Control Point: The reaction is strictly moisture-sensitive. The formation of the anion is visually distinct, serving as a self-validating checkpoint.

Experimental Workflow

• Preparation: Charge a flame-dried round-bottom flask with 7-bromoisatin (1.0 equiv) and anhydrous DMF (0.2 M concentration) . Stir under inert atmosphere (N

  or Ar) at 0°C.

• Deprotonation: Add Sodium Hydride (60% dispersion in oil, 1.2 equiv) portion-wise.

  • Self-Validating Sign: The suspension will evolve H

    gas and shift color from Orange to Dark Purple/Black (indicating formation of the sodium isatinate salt).

• Alkylation: After 30 minutes at 0°C, add Iodomethane (1.5 equiv) dropwise.

  • Self-Validating Sign: As the reaction proceeds, the color will shift back to Dark Orange/Red .

• Completion: Allow to warm to Room Temperature (RT) and stir for 1-3 hours. Monitor by TLC (Hexane:EtOAc 3:1). The product will have a higher R

  than the starting material due to loss of the H-bond donor.

• Workup: Quench with saturated aqueous NH

  Cl. Extract with EtOAc (3x).[3] Wash organics with H O (to remove DMF) and Brine. Dry over Na SO .

• Purification: Recrystallization from Ethanol or Column Chromatography (SiO

  ).

Synthesis Diagram

Caption: Step-by-step synthesis workflow highlighting colorimetric checkpoints for process validation.

Chemical Reactivity & Derivatization[1][8][13]

7-Bromo-1-methylindoline-2,3-dione is a versatile intermediate. Its reactivity is defined by two orthogonal sites: the highly electrophilic C-3 carbonyl and the chemically distinct C-7 bromine.

Reactivity Landscape

• C-3 Carbonyl Condensation (Schiff Base Formation):

  • Reagents: Primary amines, hydrazines, semicarbazides.

  • Conditions: Ethanol/Methanol, catalytic Acetic Acid, Reflux.

  • Application: Synthesis of spiro-oxindoles and thiosemicarbazones (antiviral/anticancer agents). The C-3 carbonyl is more reactive than C-2 due to the amide resonance stabilization of C-2.

• C-7 Palladium-Catalyzed Coupling:

  • Reagents: Aryl boronic acids (Suzuki), Terminal alkynes (Sonogashira).

  • Conditions: Pd(PPh

    ) or Pd(dppf)Cl , K CO , Dioxane/Water.

  • Application: Extension of the aromatic core to access kinase binding pockets.

Reactivity Diagram

Caption: Orthogonal reactivity map demonstrating C-3 condensation and C-7 cross-coupling pathways.

Biological & Pharmaceutical Relevance[1][2][6][8][9][14][15]

The 7-bromo-1-methylisatin scaffold is not merely a chemical building block; it is a validated pharmacophore in drug discovery.

• Kinase Inhibition: Derivatives of this scaffold have shown potency against GSK-3

  (Glycogen Synthase Kinase 3 beta) and CDKs (Cyclin-Dependent Kinases). The oxindole core mimics the purine ring of ATP, allowing it to anchor in the kinase hinge region via hydrogen bonding at the C-2 carbonyl.

• Anticancer Activity: C-3 substituted Schiff bases (e.g., thiosemicarbazones) exhibit cytotoxicity against HeLa and MCF-7 cell lines by inducing apoptosis and arresting the cell cycle at the G2/M phase.

• Antimicrobial Agents: The lipophilic nature of the N-methyl group enhances membrane permeability, making these derivatives effective against Gram-positive bacteria (e.g., S. aureus) when coupled with appropriate C-3 substituents.

Handling, Safety, & Stability

Safety Classification (GHS):

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Storage & Stability:

• Store in a cool, dry place (2-8°C recommended for long-term storage).

• Keep container tightly closed to prevent moisture absorption.

• Stable under normal laboratory conditions; avoid strong oxidizing agents.

Disposal:

• Dispose of as hazardous chemical waste containing halogens. Do not discharge into drains.

References

• PubChem. 4-Bromo-7-methyl-1H-indole-2,3-dione (Compound Summary). National Library of Medicine. Available at: [Link]

• California State University. Synthesis of Substituted Isatins as Potential Antibacterials. ScholarWorks. Available at: [Link]

• Royal Society of Chemistry. Catalyzed Synthesis of Natural Alkaloid Tryptanthrin and Its Derivatives (Supplementary Information). Available at: [Link]

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. 5-Bromo-1-methylindoline-2,3-dione | Sigma-Aldrich [sigmaaldrich.com]
• 3. scholarworks.calstate.edu [scholarworks.calstate.edu]

Technical Guide: Reactivity Profile & Synthetic Utility of the Dicarbonyl System in 7-Bromo-1-methylindoline-2,3-dione

Molecular Architecture & Reactivity Landscape[1][2]

7-Bromo-1-methylindoline-2,3-dione (7-Bromo-1-methylisatin) represents a "privileged scaffold" in medicinal chemistry, particularly in the development of anticancer and antitubercular agents.[1] Its utility stems from the unique electronic and steric environment surrounding its core dicarbonyl system (C2 and C3).[2]

The Electronic Push-Pull

The reactivity of this molecule is defined by the interplay between the core scaffold and its substituents:

• The C3 Carbonyl (Ketone): This is the primary electrophilic "warhead."[2][3] In the parent isatin, the C3 carbonyl is highly reactive toward nucleophiles due to the adjacent electron-withdrawing amide group.

• The C2 Carbonyl (Lactam): Significantly less reactive due to resonance stabilization from the nitrogen lone pair.[2][3] However, it remains susceptible to ring-opening hydrolysis under basic conditions.

• 7-Bromo Substituent (EWG): Positioned at the 7-position (ortho to the nitrogen), the bromine atom exerts a strong inductive electron-withdrawing effect (-I).[2][3] This pulls electron density away from the aromatic ring and the nitrogen, effectively increasing the electrophilicity of the C3 carbonyl compared to unsubstituted isatin.

• 1-Methyl Substituent: Methylation of the nitrogen blocks tautomerization (preventing the formation of the enol/lactim form) and eliminates hydrogen bond donation. This locks the molecule in the diketo form, simplifying the reaction profile and enhancing solubility in organic solvents (DCM, chloroform).

Steric "Buttressing" Effect

The 7-bromo group is sterically bulky and situated adjacent to the

-methyl group. This creates a "buttressing effect," potentially causing a slight out-of-plane twisting of the amide bond. This steric crowding protects the N1 position from metabolic dealkylation but can also impose kinetic barriers to reactions requiring close approach to the C2-N1 bond axis.[2]

Reactivity Pathways: The Dicarbonyl Core

The following diagram maps the divergent reactivity pathways available to the 7-bromo-1-methylindoline-2,3-dione scaffold.

Caption: Divergent reactivity pathways. The C3 position dominates nucleophilic attacks, while C2 is reserved for ring-opening or reduction scenarios.

Comparative Reactivity Data

The following table summarizes how the 7-Bromo and 1-Methyl substituents alter reaction parameters compared to the unsubstituted parent isatin.

Parameter	Unsubstituted Isatin	7-Bromo-1-methylisatin	Mechanistic Implication
C3 Electrophilicity	High	Very High	-I effect of 7-Br destabilizes the C3 ketone, making it more susceptible to nucleophilic attack.
Solubility (Organic)	Moderate (H-bonding)	High	Loss of N-H bond removes intermolecular H-bonding lattice energy; facilitates reactions in DCM/THF.[2]
Tautomerization	Lactam-Lactim Eq.	Locked (Lactam)	Prevents O-alkylation side reactions; directs selectivity exclusively to C3.[2]
Base Stability	Ring opens at pH > 10	Ring opens at pH > 9	EWG (Br) makes the amide carbonyl (C2) more susceptible to hydroxide attack (hydrolysis).[2]
Condensation Rate	Fast	Moderate	While electronically activated, the steric bulk of 7-Br can kinetically hinder the approach of bulky nucleophiles.

Experimental Protocols

Protocol A: Synthesis of C3-Schiff Bases (Imine Formation)

Target: Condensation of 7-bromo-1-methylisatin with a primary amine (e.g., 4-methoxybenzylamine).

Rationale: The C3 ketone is activated.[2][4] Acid catalysis is required to protonate the oxygen, making the carbon more electrophilic, but pH must be controlled to prevent protonation of the attacking amine.

Reagents:

• 7-Bromo-1-methylindoline-2,3-dione (1.0 eq)

• Primary Amine (1.1 eq)[2][3]

• Glacial Acetic Acid (catalytic, 2-3 drops)

• Absolute Ethanol (Solvent)[2]

Workflow:

• Dissolution: Dissolve 1.0 mmol of 7-bromo-1-methylindoline-2,3-dione in 10 mL of absolute ethanol in a round-bottom flask. (Note: Heating may be required due to the lipophilicity of the methylated scaffold).[2][3]

• Activation: Add 2-3 drops of glacial acetic acid. Stir for 5 minutes at room temperature.

• Addition: Add 1.1 mmol of the primary amine dropwise.

• Reflux: Heat the mixture to reflux (

  ) for 3–6 hours.

  • Checkpoint: Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1).[2][4] The starting material (orange/red spot) should disappear, replaced by a yellow/orange product spot with a different

    .

• Isolation: Cool the reaction mixture to

  (ice bath). The Schiff base typically precipitates.[2]

• Purification: Filter the solid under vacuum. Wash with cold ethanol (2 x 5 mL).[2][3] Recrystallize from Ethanol/Chloroform if necessary.[2]

Protocol B: Spirooxindole Synthesis via [3+2] Cycloaddition

Target: Formation of a spiro-fused ring at C3 using an azomethine ylide.[2][3]

Rationale: This multicomponent reaction exploits the high reactivity of the C3 carbonyl to form an intermediate dipole, which then traps a dipolarophile (alkene).[2]

Reagents:

• 7-Bromo-1-methylindoline-2,3-dione (1.0 eq)

• Sarcosine (Secondary amino acid) (1.2 eq)[2]

• Chalcone (Dipolarophile) (1.0 eq)[2][3]

• Methanol/DCM (3:1 ratio)[2]

Workflow:

• Ylide Formation: In a pressure tube or reflux flask, combine the isatin derivative and sarcosine in MeOH/DCM. Heat at

  for 15 minutes. The decarboxylation of sarcosine generates the azomethine ylide in situ.[2]

• Cycloaddition: Add the chalcone (1.0 eq) to the reaction mixture.

• Reaction: Reflux for 8–12 hours.

  • Mechanism:[2][3][5][6] The 1,3-dipole attacks the alkene of the chalcone in a concerted [3+2] cycloaddition.

• Work-up: Evaporate the solvent under reduced pressure.

• Purification: The residue is often a mixture of regioisomers.[2] Purify via column chromatography (Silica gel, Hexane/EtOAc gradient).[2][3]

Critical Control Points & Troubleshooting

• Hydrolysis Risk: Avoid using strong aqueous bases (NaOH, KOH) during work-up.[2] The electron-withdrawing 7-Br group makes the C2-N bond labile. If the ring opens, you form the isatinate salt (irreversible under basic conditions).[2]

• Solubility: If the 7-bromo-1-methyl derivative does not dissolve in ethanol (Protocol A), switch to a 1:1 mixture of Ethanol/DCM.[2] The reaction will still proceed, though the reflux temperature will be lower (adjust time accordingly).

• Steric Hindrance: If reacting with bulky amines (e.g., tert-butyl amine), the 7-Br group may retard the reaction. In this case, use microwave irradiation (

  , 10-20 min) to overcome the kinetic barrier.[2]

References

• Synthesis and Antibacterial Activity of Schiff Bases of 5-Substituted Isatins. ResearchGate. Available at: [Link]

• An Efficient Synthesis of Oxygen-Bridged Spirooxindoles via Microwave-Promoted Multicomponent Reaction. National Institutes of Health (PMC). Available at: [Link]

• Crystal Structure of 7-Bromo-1H-indole-2,3-dione. ResearchGate. Available at: [Link]

• Transition metal-catalyzed synthesis of spirooxindoles. Royal Society of Chemistry (RSC Advances). Available at: [Link]

• Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency. Frontiers in Pharmacology. Available at: [Link]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 5. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05002B [pubs.rsc.org]
• 6. Multicomponent Reaction Discovery: Three-Component Synthesis of Spirooxindoles - PMC [pmc.ncbi.nlm.nih.gov]

The Structural Elucidation of N-Methylated Bromo-Isatins: A Technical Guide for Drug Discovery

This guide provides an in-depth technical exploration of the synthesis and structural characteristics of N-methylated bromo-isatins. Designed for researchers, medicinal chemists, and professionals in drug development, this document synthesizes crystallographic principles with practical synthetic methodologies. We will delve into the nuanced interplay of molecular geometry, intermolecular forces, and their collective influence on the solid-state architecture of these promising pharmaceutical scaffolds.

Introduction: The Isatin Core in Medicinal Chemistry

Isatin (1H-indole-2,3-dione) and its derivatives are a well-established class of heterocyclic compounds with a broad spectrum of biological activities, including antiviral, anticancer, and neuroprotective properties. The introduction of a bromine substituent onto the aromatic ring and methylation at the nitrogen atom can significantly modulate the molecule's lipophilicity, electronic properties, and steric profile, thereby influencing its pharmacokinetic and pharmacodynamic behavior. A thorough understanding of the three-dimensional structure of these modified isatins is paramount for rational drug design and the development of structure-activity relationships (SAR).

Synthetic Pathways to N-Methylated Bromo-Isatins

The synthesis of N-methylated bromo-isatins can be approached through two primary strategies: bromination of N-methylisatin or N-methylation of a bromo-isatin precursor. The choice of route is often dictated by the availability of starting materials and the desired regioselectivity of the bromination.

Protocol: Bromination of N-Methylisatin

A common and effective method for the synthesis of 5-bromo-1-methylisatin involves the direct bromination of N-methylisatin.[1] This approach offers a straightforward route to the 5-bromo isomer due to the directing effects of the acyl-amino group.

Experimental Protocol:

• Dissolution: Dissolve N-methylisatin (10 mmol) in glacial acetic acid (25 mL).

• Reagent Preparation: In a separate flask, prepare a suspension of Pyridinium bromochromate (PBC) (12 mmol) in glacial acetic acid (25 mL).

• Reaction: Add the N-methylisatin solution to the PBC suspension.

• Heating: Heat the reaction mixture at 90°C on a water bath for approximately 20 minutes, with constant stirring.

• Quenching and Extraction: After the reaction is complete, pour the mixture into cold water (100 mL) and extract the product with diethyl ether (3 x 20 mL).

• Washing: Wash the combined organic extracts with aqueous sodium bicarbonate solution and then with water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, and then remove the solvent under reduced pressure.

• Recrystallization: Recrystallize the crude product from ethanol or carbon tetrachloride to yield pure 5-bromo-1-methylisatin.

The regioselectivity of this reaction towards the 5-position is generally high and can be confirmed by 1H NMR spectroscopy.[1]

Protocol: N-Methylation of Bromo-isatin

An alternative strategy involves the N-methylation of a pre-existing bromo-isatin. This method is particularly useful when specific bromo-isatin isomers, such as 7-bromoisatin, are the desired starting point.

Experimental Protocol:

• Base Treatment: To a solution of the desired bromo-isatin (e.g., 5-bromoisatin or 7-bromoisatin) in a suitable aprotic solvent such as dimethylformamide (DMF), add a base like potassium carbonate (K₂CO₃).

• Methylation: Add a methylating agent, such as iodomethane (CH₃I), to the mixture.

• Reaction: Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Work-up: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Crystallographic Analysis: Unveiling the Solid-State Architecture

The process of determining the crystal structure of a small molecule like an N-methylated bromo-isatin follows a well-defined workflow, from crystal growth to the final structural refinement.

Figure 1: A generalized workflow for the determination of the crystal structure of a small organic molecule.

Expected Molecular Geometry

The isatin scaffold is known to be nearly planar. The introduction of a methyl group at the N1 position and a bromine atom on the aromatic ring is not expected to significantly perturb this planarity. The C2 and C3 carbonyl groups will influence the electronic distribution and bond lengths within the five-membered ring.

Comparative Crystallographic Data

To predict the structural characteristics of N-methylated bromo-isatins, we can examine the crystallographic data of analogous compounds. The following table summarizes key parameters from a related N-substituted bromo-isatin, 5-Bromo-1-(4-bromophenyl)isatin.[2]

Parameter	5-Bromo-1-(4-bromophenyl)isatin
Formula	C₁₄H₇Br₂NO₂
Crystal System	Orthorhombic
Space Group	Pnma
a (Å)	10.938(2)
b (Å)	7.999(2)
c (Å)	15.111(3)
α (°)	90
β (°)	90
γ (°)	90
Z	4

Table 1: Crystallographic data for 5-Bromo-1-(4-bromophenyl)isatin. Data sourced from El-Hiti et al. (2018).[2]

Intermolecular Interactions: The Architects of the Crystal Lattice

The crystal packing of isatin derivatives is governed by a variety of non-covalent interactions. For N-methylated bromo-isatins, the following interactions are anticipated to be significant:

• C-H···O Hydrogen Bonds: The presence of two carbonyl groups provides strong hydrogen bond acceptors. While the N-H donor is absent due to methylation, various C-H bonds can act as weak hydrogen bond donors, influencing the packing arrangement.

• Halogen Bonding (Br···O): The bromine atom, with its electrophilic σ-hole, can participate in halogen bonding with the oxygen atoms of the carbonyl groups of neighboring molecules. This interaction can be a significant directional force in the crystal lattice.

• π-π Stacking: The planar aromatic and heterocyclic rings are expected to engage in π-π stacking interactions, further stabilizing the crystal structure.

• C-H···Br Interactions: Weak hydrogen bonds between carbon-bound hydrogens and the bromine atom of an adjacent molecule can also contribute to the overall packing efficiency.[2]

The interplay of these interactions dictates the final three-dimensional arrangement of the molecules in the crystal.

Figure 2: The key intermolecular interactions that govern the crystal packing of N-methylated bromo-isatins.

Conclusion and Future Directions

This technical guide has outlined the synthetic methodologies for obtaining N-methylated bromo-isatins and provided a predictive framework for their solid-state structures based on the analysis of closely related compounds. While direct crystallographic data for simple N-methylated bromo-isatins remains to be fully explored, the principles of hydrogen bonding, halogen bonding, and π-π stacking provide a robust basis for understanding their crystal engineering.

Future work should focus on the single-crystal growth and X-ray diffraction analysis of various isomers of N-methylated bromo-isatins. This experimental data will be invaluable for validating the predictive models presented here and for providing a more precise understanding of the structure-property relationships in this important class of molecules. Such studies will undoubtedly accelerate the rational design of new isatin-based therapeutics with enhanced efficacy and safety profiles.

References

• El-Hiti, G. A., Smith, K., Alamri, M., Morris, C. A., Kille, P., & Kariuki, B. M. (2018). 5-Bromo-1-(4-bromophenyl)isatin. IUCrData, 3(4), x180426. [Link]

• Hosseinzadeh, R., & Ali, A. (2012). Simple and Efficient Method for the Preparation of 5-Bromoisatins. Caspian Journal of Chemistry, 1(1), 67-71. [Link]

Sources

• 1. journals.umz.ac.ir [journals.umz.ac.ir]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 7-Bromo-1-methylindoline-2,3-dione as a Privileged Scaffold in Oncology

The following Application Note is a technical guide designed for researchers in medicinal chemistry and oncology. It treats 7-Bromo-1-methylindoline-2,3-dione (also known as 7-Bromo-1-methylisatin) not merely as a reagent, but as a privileged pharmacophore —a critical scaffold used to synthesize high-potency anticancer agents targeting multidrug-resistant (MDR) phenotypes.

Executive Summary & Scientific Rationale

In the landscape of small-molecule drug discovery, the indoline-2,3-dione (isatin) core is a "privileged structure" due to its ability to mimic the purine ring of ATP and interact with diverse biological targets. While the 5-position is classically targeted (e.g., Sunitinib), the 7-bromo-1-methylindoline-2,3-dione variant offers distinct advantages:

• Metabolic Stability: Halogenation at the C7 position blocks common metabolic hydroxylation pathways, extending half-life.

• Lipophilicity: The C7-Bromine and N1-Methyl modifications significantly increase

  , enhancing membrane permeability and Blood-Brain Barrier (BBB) penetration—crucial for glioblastoma research.

• Halogen Bonding: The 7-bromo group can participate in specific halogen-bonding interactions with carbonyl backbone residues in kinase ATP-binding pockets, improving selectivity.

This guide details the synthesis, derivatization, and biological validation of this scaffold.

Mechanism of Action (MOA) & Signaling Pathways

7-Bromo-1-methylindoline-2,3-dione itself is a pro-drug/scaffold. Its bioactive derivatives (typically Schiff bases, hydrazones, or thiosemicarbazones) exert anticancer effects via a multi-target mechanism:[1]

• Kinase Inhibition: Competitive inhibition of VEGFR2 and CDK2, arresting the cell cycle at G2/M.

• Tubulin Destabilization: Binding to the colchicine site of tubulin, disrupting microtubule polymerization.

• Mitochondrial Apoptosis: Generation of Reactive Oxygen Species (ROS), leading to mitochondrial membrane potential (

  ) collapse and Caspase-3/9 activation.

Visualizing the Pathway

The following diagram illustrates the downstream effects of 7-bromo-1-methylisatin derivatives on cancer cell survival.

Figure 1: Multi-target mechanism of action for 7-bromo-1-methylindoline-2,3-dione derivatives, highlighting the convergence on apoptotic cell death.

Experimental Protocols

Protocol A: Chemical Synthesis of the Scaffold

Objective: Synthesize high-purity 7-bromo-1-methylindoline-2,3-dione from 7-bromoisatin. Rationale: Commercial batches often contain 5-bromo impurities. In-house synthesis ensures regiochemical purity.

Materials:

• 7-Bromoisatin (CAS: 20780-74-9)

• Sodium Hydride (NaH, 60% dispersion)

• Iodomethane (MeI)

• Anhydrous DMF

• Ice bath (0°C)

Workflow:

• Dissolution: Dissolve 7-bromoisatin (1.0 eq) in anhydrous DMF (0.2 M concentration) in a round-bottom flask.

• Deprotonation: Cool to 0°C. Add NaH (1.2 eq) portion-wise over 10 minutes. Caution: H2 gas evolution. Stir for 30 mins until the solution turns deep purple (formation of the sodium salt).

• Methylation: Add Iodomethane (1.5 eq) dropwise.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor via TLC (30% EtOAc/Hexane). The product is less polar than the starting material.[2]

• Workup: Quench with saturated NH4Cl. Extract with EtOAc (3x).[3] Wash organics with water and brine to remove DMF. Dry over Na2SO4.[3]

• Purification: Recrystallize from Ethanol/Hexane to yield orange/red needles.

Protocol B: Synthesis of Bioactive Thiosemicarbazone Derivative

Objective: Condense the scaffold with a thiosemicarbazide to activate anticancer potency. Rationale: The C3-carbonyl is highly reactive.[2] Condensation creates a Schiff base, essential for metal chelation (Fe/Cu) in the tumor microenvironment.

Workflow Diagram:

Figure 2: One-pot condensation protocol for generating bioactive isatin derivatives.

Biological Evaluation & Validation

Protocol C: Solubilization for Cell Culture (Critical Step)

Challenge: 7-Bromo-1-methyl derivatives are highly lipophilic and prone to precipitation in aqueous media. Standard Protocol:

• Prepare a 100 mM stock solution in 100% DMSO.

• Aliquot and store at -20°C (avoid repeated freeze-thaw).

• Working Solution: Dilute stock into serum-free media to 2x desired concentration immediately before adding to cells.

• Final DMSO Limit: Ensure final DMSO concentration is <0.5% (v/v) to avoid solvent toxicity.

Protocol D: Comparative Cytotoxicity Data

The following table summarizes literature values for 7-bromo-1-methylisatin derivatives compared to standard chemotherapeutics. Note the enhanced potency against MDR lines.

Compound Class	Cell Line	Description	IC50 (µM)	Reference
7-Bromo-1-methyl scaffold	MCF-7	Breast Cancer	> 50	[1]
Thiosemicarbazone Derivative	MCF-7	Breast Cancer	2.9 - 8.2	[2, 3]
Thiosemicarbazone Derivative	MDA-MB-231	Triple-Negative Breast	23.4	[2]
Sunitinib (Control)	MCF-7	Kinase Inhibitor	~4.5	[4]
Thiosemicarbazone Derivative	MDR-DU145	Multidrug Resistant Prostate	< 10	[5]

Key Insight: The scaffold alone (Row 1) is relatively inactive. The derivative (Row 2) rivals clinical drugs like Sunitinib, validating the "Scaffold" approach.

References

• BenchChem. 7-Methylisatin vs. Other Isatin Derivatives: A Comparative Analysis of Biological Activity. (2025).[4][5]

• DistantReader. Isatin/Thiosemicarbazone Hybrids: Facile Synthesis and Evaluation. (2024).[6]

• MDPI. 1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones as Novel Anticancer Agents. (2023).[7]

• Frontiers in Pharmacology. Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity. (2021).[1][8]

• NIH/PubMed. Thiosemicarbazone-Based Compounds: Cancer Cell Inhibitors with Antioxidant Properties.[9] (2025).[4][5]

Disclaimer: This Application Note is for research purposes only. All synthesis and biological testing should be conducted under appropriate safety regulations.

Sources

• 1. Frontiers | Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency [frontiersin.org]
• 2. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 3. orgsyn.org [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anticancer activity of the thiosemicarbazones that are based on di-2-pyridine ketone and quinoline moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

7-Bromo-1-methylindoline-2,3-dione as a scaffold for VEGFR-2 inhibitors

Application Note: 7-Bromo-1-methylindoline-2,3-dione as a Privileged Scaffold for VEGFR-2 Kinase Inhibitors

Abstract

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) is a primary driver of tumor angiogenesis.[1][2] While approved inhibitors like Sunitinib utilize an indolin-2-one core, the 7-bromo-1-methylindoline-2,3-dione (7-bromo-1-methylisatin) scaffold represents a distinct, highly functionalizable pharmacophore. The C7-bromine atom provides unique halogen-bonding capabilities within the ATP-binding pocket, while the N1-methyl group modulates lipophilicity and metabolic stability. This guide details the synthetic optimization, structure-activity relationship (SAR) logic, and validated biological protocols for utilizing this scaffold to develop nanomolar-potency VEGFR-2 inhibitors.

Introduction: The Scaffold Advantage

The utility of 7-bromo-1-methylindoline-2,3-dione lies in its ability to access the "back pocket" of the VEGFR-2 kinase domain. Unlike unsubstituted isatins, the 7-bromo substituent occupies a hydrophobic cleft, often enhancing selectivity against homologous kinases (e.g., PDGFR, FGFR).

Key Mechanistic Features:

• ATP-Competitor: Derivatives function as Type I or Type II kinase inhibitors, competing with ATP for the hinge region binding site.

• Halogen Bonding: The 7-Br atom can form halogen bonds with carbonyl backbone residues (e.g., Cys919 or Glu885), increasing residence time.

• Solubility: The N1-methyl group disrupts intermolecular hydrogen bonding, significantly improving solubility in organic solvents compared to the parent isatin, facilitating easier purification and cellular uptake.

Chemical Synthesis & Optimization Protocol

Core Synthesis: 7-Bromo-1-methylindoline-2,3-dione

Rationale: Commercial 7-bromoisatin is the starting material. N-methylation must be performed before C3-functionalization to prevent side reactions at the isatin nitrogen during Schiff base formation.

Reagents:

• 7-Bromoisatin (CAS: 20780-76-1)

• Iodomethane (MeI) or Dimethyl sulfate (DMS)

• Anhydrous Potassium Carbonate (

  )

• Dimethylformamide (DMF) or Acetonitrile (ACN)

Protocol:

• Dissolution: Dissolve 10 mmol (2.26 g) of 7-bromoisatin in 20 mL of anhydrous DMF in a round-bottom flask.

• Base Addition: Add 15 mmol (2.07 g) of anhydrous

  . Stir at room temperature for 30 minutes. The solution will turn deep red/purple due to deprotonation.

• Alkylation: Dropwise add 12 mmol (0.75 mL) of Iodomethane. Caution: MeI is a neurotoxin; use a fume hood.

• Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (30% EtOAc/Hexane). The product (N-methyl) typically has a higher Rf than the starting material.

• Workup: Pour the reaction mixture into 100 mL of ice-cold water. The product will precipitate as an orange/red solid.

• Purification: Filter the solid, wash with cold water, and recrystallize from Ethanol.

  • Expected Yield: >85%[3]

  • Characterization:

    NMR (DMSO- ) shows a singlet at ~3.2 ppm (N-Me).

Functionalization: C3-Schiff Base Formation

Rationale: The C3 carbonyl is highly reactive.[4] Condensing it with hydrazides, semicarbazides, or thiosemicarbazides creates the essential "hinge-binding" motif required for VEGFR-2 inhibition.

Protocol (General Schiff Base):

• Mix: Combine 1.0 eq of 7-bromo-1-methylindoline-2,3-dione with 1.0 eq of the target hydrazine/amine derivative in Ethanol (10 mL/mmol).

• Catalysis: Add 2–3 drops of Glacial Acetic Acid.

• Reflux: Heat to reflux (78°C) for 2–6 hours.

• Isolation: Cool to room temperature. The Schiff base usually crystallizes out. Filter and wash with cold ethanol.

Visualization: Synthesis & SAR Logic

Figure 1: Synthetic workflow transforming the 7-bromo isatin precursor into a bioactive VEGFR-2 inhibitor, highlighting key SAR features.

Biological Evaluation Protocols

To validate the scaffold's efficacy, a tiered screening approach is required: Enzymatic (Cell-Free) followed by Cellular (HUVEC).

In Vitro VEGFR-2 Kinase Assay (Enzymatic)

Purpose: Determine the

of the synthesized compound against the purified VEGFR-2 kinase domain. Method: FRET-based assay (e.g., Z'-LYTE™ or HTRF®) or ADP-Glo™.

Step-by-Step Protocol:

• Preparation: Prepare 10 mM stock solutions of the test compounds in 100% DMSO.

• Dilution: Serial dilute compounds 1:3 in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM

  , 1 mM EGTA, 0.01% Brij-35).

• Enzyme Mix: Add 2–5 ng of recombinant VEGFR-2 (KDR) kinase domain to each well of a 384-well white plate.

• Inhibitor Incubation: Add diluted compounds to the enzyme. Incubate for 15 mins at RT to allow equilibrium binding.

• Reaction Start: Add ATP (at

  , typically 10 µM) and substrate (Poly Glu:Tyr 4:1).

• Incubation: Incubate for 60 minutes at RT.

• Detection: Add detection reagent (e.g., ADP-Glo reagent). Read Luminescence.

• Analysis: Plot % Inhibition vs. Log[Concentration]. Fit to a sigmoidal dose-response curve (Variable Slope) to calculate

  .

HUVEC Proliferation Assay (Cellular)

Purpose: Assess the compound's ability to penetrate cells and inhibit VEGF-driven endothelial cell growth.

Step-by-Step Protocol:

• Cell Culture: Culture Human Umbilical Vein Endothelial Cells (HUVECs) in EGM-2 medium. Use passages 2–5.

• Seeding: Seed 3,000–5,000 cells/well in a 96-well plate. Incubate for 24 hours.

• Starvation: Replace medium with basal medium (0.5% FBS) for 8–12 hours to synchronize cells and reduce background signaling.

• Treatment:

  • Add test compounds (0.01 – 10 µM).

  • Immediately stimulate with VEGF-A (50 ng/mL) .

• Incubation: Incubate for 48–72 hours at 37°C, 5%

  .

• Readout: Add 20 µL of MTT or CCK-8 reagent. Incubate 2–4 hours. Measure Absorbance at 450/570 nm.

• Controls:

  • Negative Control: No VEGF, DMSO only.

  • Positive Control:[5][6] Sunitinib or Sorafenib (Standard VEGFR inhibitors).[7]

Signaling Pathway & Mechanism

Understanding the downstream effects is crucial for verifying on-target activity.

Figure 2: VEGFR-2 signaling cascade. The 7-bromo-1-methylisatin scaffold inhibits the receptor at the apical level, shutting down downstream PI3K/AKT and MAPK/ERK pathways.

Data Interpretation & Troubleshooting

Quantitative Benchmarks:

Parameter	Excellent Candidate	Moderate Candidate	Poor Candidate
Enzymatic	< 50 nM	50 – 500 nM	> 1 µM
HUVEC	< 1 µM	1 – 10 µM	> 10 µM
Selectivity Index	> 50x (vs. FGFR/PDGFR)	10x – 50x	< 10x

Expert Troubleshooting Tips:

• Problem: Low solubility in the kinase assay buffer.

  • Solution: Ensure DMSO concentration is constant (e.g., 1%) across all wells. The 1-methyl group helps, but if the C3-substituent is too lipophilic, consider adding a solubilizing tail (e.g., morpholine or piperazine) to the Schiff base.

• Problem: Discrepancy between Enzymatic and Cellular data.

  • Solution: If Enzyme

    is low but Cell is high, the compound may not be crossing the cell membrane. Check LogP (ideal range 2–4). If LogP is too low, the 7-bromo group aids lipophilicity, but the C3 chain might be too polar.

• Problem: Non-specific toxicity.

  • Solution: Run an MTT assay on a non-endothelial cell line (e.g., fibroblasts) without VEGF stimulation. If toxicity is high there, the compound is likely a general toxin, not a specific VEGFR-2 inhibitor.

References

• BenchChem. (2025).[8] A Comprehensive Technical Guide to 7-Methylisatin and its Structural Analogues. Retrieved from

• Sondhi, S. M., et al. (2009). Synthesis and anti-inflammatory activity of some new N-methyl-5/7-bromo-isatin derivatives. European Journal of Medicinal Chemistry. Retrieved from

• BPS Bioscience. (2023).[6] VEGFR2 (KDR) Kinase Assay Kit Protocol. Retrieved from [9]

• Eldehna, W. M., et al. (2021). Design and synthesis of new isatin-based hydrazides as potent VEGFR-2 inhibitors. Bioorganic Chemistry. Retrieved from

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 11669463, 7-Bromo-1-methylisatin. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. VEGFR inhibitor [otavachemicals.com]
• 4. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 5. Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. VEGFR (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. biocompare.com [biocompare.com]

Application Notes and Protocols for Investigating the Anti-inflammatory Properties of 7-Bromo-1-methylindoline-2,3-dione

Authored by: Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the anti-inflammatory potential of 7-Bromo-1-methylindoline-2,3-dione. Isatin (1H-indole-2,3-dione) and its derivatives have emerged as a promising scaffold in medicinal chemistry, demonstrating a wide array of pharmacological activities, including significant anti-inflammatory effects.[1][2] This guide outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies for characterizing the anti-inflammatory profile of this specific compound. The protocols are designed to be self-validating and are grounded in established methodologies for inflammation research.

Introduction: The Isatin Scaffold as a Privileged Structure in Anti-inflammatory Drug Discovery

Inflammation is a fundamental biological response to harmful stimuli, but its dysregulation is a key component of numerous chronic diseases, including arthritis, neurodegenerative disorders, and cardiovascular diseases.[1][2] Current anti-inflammatory therapies, such as non-steroidal anti-inflammatory drugs (NSAIDs) and corticosteroids, are often associated with significant side effects, necessitating the development of novel therapeutic agents.[2][3]

The isatin scaffold is a versatile heterocyclic compound that has been extensively explored in medicinal chemistry due to its broad biological activity.[1][4] Derivatives of isatin have been shown to exert anti-inflammatory effects through various mechanisms, including the inhibition of key pro-inflammatory enzymes and signaling pathways.[2][3]

Key Anti-inflammatory Mechanisms of Isatin Derivatives:

• Inhibition of Cyclooxygenase (COX) Enzymes: Many isatin derivatives inhibit COX-1 and COX-2, enzymes responsible for the production of prostaglandins, which are key mediators of inflammation and pain.[1][3][5]

• Modulation of Nitric Oxide Synthase (iNOS): Overproduction of nitric oxide (NO) by iNOS contributes to inflammatory processes. Isatin derivatives have been shown to suppress iNOS expression and NO production.[1][3]

• Suppression of NF-κB Signaling: The transcription factor NF-κB is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory genes. Some isatin derivatives can inhibit NF-κB activation.[1][6]

• Downregulation of Pro-inflammatory Cytokines: Isatin derivatives can reduce the production of key inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[1][2][6]

The specific compound, 7-Bromo-1-methylindoline-2,3-dione, possesses key structural features—a bromine atom at the C7 position and a methyl group at the N1 position—that may enhance its anti-inflammatory activity and pharmacokinetic properties. Halogenation at the C7 position of the isatin ring has been shown to be a key factor in anti-inflammatory activity.[7] This guide provides the necessary protocols to systematically investigate this potential.

Proposed Mechanism of Action and Investigational Strategy

Based on the known structure-activity relationships of isatin derivatives, we hypothesize that 7-Bromo-1-methylindoline-2,3-dione will exhibit anti-inflammatory properties primarily through the inhibition of the NF-κB signaling pathway, leading to a downstream reduction in the expression of pro-inflammatory mediators such as COX-2, iNOS, TNF-α, and IL-6.

The following diagram illustrates the proposed signaling pathway and the potential point of intervention for 7-Bromo-1-methylindoline-2,3-dione.

Caption: Stepwise experimental workflow for evaluating the anti-inflammatory properties of 7-Bromo-1-methylindoline-2,3-dione.

In Vitro Experimental Protocols

Cell Culture

The murine macrophage cell line RAW 264.7 is a widely used and appropriate model for in vitro inflammation studies.

• Cell Line: RAW 264.7 (ATCC® TIB-71™)

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

Cytotoxicity Assay (MTT Assay)

Rationale: It is crucial to determine the non-toxic concentration range of 7-Bromo-1-methylindoline-2,3-dione to ensure that any observed anti-inflammatory effects are not due to cell death.

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Prepare a stock solution of 7-Bromo-1-methylindoline-2,3-dione in DMSO. Further dilute in culture medium to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). The final DMSO concentration should not exceed 0.1%.

• Remove the old medium and treat the cells with the different concentrations of the compound for 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Measurement of Nitric Oxide (NO) Production (Griess Assay)

Rationale: To assess the inhibitory effect of the compound on iNOS activity by measuring the accumulation of nitrite, a stable metabolite of NO, in the cell culture supernatant.

Protocol:

• Seed RAW 264.7 cells in a 24-well plate at a density of 5 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treat the cells with non-toxic concentrations of 7-Bromo-1-methylindoline-2,3-dione for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce inflammation. Include a vehicle control group (no compound, with LPS) and a negative control group (no compound, no LPS).

• Collect the cell culture supernatant.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Quantify the nitrite concentration using a sodium nitrite standard curve.

Quantification of Pro-inflammatory Cytokines (ELISA)

Rationale: To measure the effect of the compound on the production of key pro-inflammatory cytokines, TNF-α and IL-6.

Protocol:

• Follow steps 1-4 from the Nitric Oxide Production protocol.

• Use the collected cell culture supernatants.

• Quantify the levels of TNF-α and IL-6 using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Express the results as pg/mL or ng/mL based on the standard curve.

Western Blot Analysis for Key Inflammatory Proteins

Rationale: To investigate the molecular mechanism by determining the effect of the compound on the protein expression levels of COX-2, iNOS, and key components of the NF-κB pathway (p-IκBα and NF-κB p65).

Protocol:

• Seed RAW 264.7 cells in a 6-well plate and treat as described in the Nitric Oxide Production protocol.

• After the incubation period, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against COX-2, iNOS, phospho-IκBα, NF-κB p65, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

In Vivo Experimental Protocol

Carrageenan-Induced Paw Edema in Rats

Rationale: This is a classic and well-established acute inflammation model to evaluate the in vivo anti-inflammatory activity of a compound. [8] Protocol:

• Use male Wistar rats (180-220 g). Acclimatize the animals for at least one week before the experiment.

• Divide the animals into groups (n=6 per group):

  • Vehicle control (e.g., 0.5% carboxymethyl cellulose)

  • Positive control (e.g., Indomethacin, 10 mg/kg)

  • 7-Bromo-1-methylindoline-2,3-dione (e.g., 10, 25, 50 mg/kg)

• Administer the test compound or controls orally (p.o.) or intraperitoneally (i.p.) 1 hour before the carrageenan injection.

• Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

• Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

• Calculate the percentage of inhibition of edema for each group compared to the vehicle control group using the formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Data Presentation and Interpretation

Quantitative data from the in vitro and in vivo studies should be summarized in tables for clear comparison.

Table 1: In Vitro Anti-inflammatory Activity of 7-Bromo-1-methylindoline-2,3-dione on LPS-stimulated RAW 264.7 cells

Concentration (µM)	Cell Viability (%)	NO Production (% of Control)	TNF-α Production (% of Control)	IL-6 Production (% of Control)
Control	100 ± 5	100 ± 8	100 ± 7	100 ± 9
1
5
10
25
50

Data to be presented as mean ± SD.

Table 2: Effect of 7-Bromo-1-methylindoline-2,3-dione on Carrageenan-Induced Paw Edema in Rats

Treatment	Dose (mg/kg)	Paw Volume Increase (mL) at 3h	% Inhibition of Edema
Vehicle Control	-	0
Indomethacin	10
Compound	10
Compound	25
Compound	50

Data to be presented as mean ± SEM.

Interpretation: A dose-dependent decrease in NO, TNF-α, and IL-6 production in vitro, without significant cytotoxicity, would indicate a direct anti-inflammatory effect. A significant reduction in paw edema in the in vivo model would confirm the compound's anti-inflammatory activity in a living system. The western blot results will provide mechanistic insight into whether the NF-κB pathway is indeed the primary target.

Conclusion

The protocols detailed in this application note provide a robust framework for the comprehensive evaluation of the anti-inflammatory properties of 7-Bromo-1-methylindoline-2,3-dione. By following this structured approach, researchers can obtain reliable and reproducible data to determine the compound's therapeutic potential and elucidate its mechanism of action. The versatility of the isatin scaffold suggests that this compound could be a promising lead for the development of a new class of anti-inflammatory agents.

References

• Isatin Derivatives as Promising Anti-Inflammatory Agents: A Comprehensive Review of Design, Mechanisms, and Therapeutic Potential. (2025). Vertex AI Search.
• Tricyclic Isatin Derivatives as Anti-Inflammatory Compounds with High Kinase Binding Affinity. (2025). MDPI.
• Analgesic and Anti-inflammatory Activities of Isatin Deriv
• Isatin Derivatives as Promising Anti-Inflammatory Agents: A Comprehensive Review of Design, Mechanisms, and Therapeutic Potential. (2025).
• Pharmacological Activities of Isatin Derivatives: Comprehensive Review with Mechanistic and SAR Insights. (2025). Preprints.org.
• PA-Int5: An isatin-thiosemicarbazone derivative that exhibits anti-nociceptive and anti-inflammatory effects in Swiss mice. (2021).
• Interaction Study of 1, 3 Substituted Isatin Derivatives with Anti Inflammatory Properties with Cyclooxygenase 1 and 2 Enzymes by Molecular Docking Method. (2022). KnE Publishing.
• Synthesis, In Vivo Anti-Inflammatory Activity, and Molecular Docking Studies of New Isatin Deriv

Sources

• 1. ijprajournal.com [ijprajournal.com]
• 2. researchgate.net [researchgate.net]
• 3. pkheartjournal.com [pkheartjournal.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Interaction Study of 1, 3 Substituted Isatin Derivatives with Anti Inflammatory Properties with Cyclooxygenase 1 and 2 Enzymes by Molecular Docking Method | Journal of Shahid Sadoughi University of Medical Sciences [publish.kne-publishing.com]
• 6. mdpi.com [mdpi.com]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Synthesis, In Vivo Anti-Inflammatory Activity, and Molecular Docking Studies of New Isatin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analytical Characterization of 7-Bromo-1-methylindoline-2,3-dione

This Application Note provides a comprehensive technical guide for the characterization of 7-Bromo-1-methylindoline-2,3-dione (also known as 7-Bromo-1-methylisatin). It is designed for analytical chemists and medicinal chemists requiring rigorous validation of this scaffold, which is increasingly prominent in antiviral and anticancer drug discovery.

Introduction & Compound Profile

7-Bromo-1-methylindoline-2,3-dione is a halogenated N-methylated isatin derivative. The introduction of the bromine atom at the C7 position, combined with N-methylation, significantly alters the electronic properties and lipophilicity of the core isatin scaffold compared to its parent compounds. These modifications are critical for enhancing membrane permeability and metabolic stability in drug candidates.

This guide outlines a self-validating analytical workflow to confirm identity , regiochemistry (distinguishing from the common 5-bromo isomer), and purity .

Compound Specification Table

Property	Specification
IUPAC Name	7-Bromo-1-methylindoline-2,3-dione
CAS Number	906660-35-3
Molecular Formula	C H BrNO
Molecular Weight	240.06 g/mol
Monoisotopic Mass	238.96 (for Br)
Appearance	Orange to Red Crystalline Solid
Solubility	Soluble in DMSO, DMF, DCM; Sparingly soluble in MeOH; Insoluble in Water

Analytical Workflow Strategy

The following workflow ensures complete structural validation. The critical path involves distinguishing the 7-bromo regioisomer from the 5-bromo analog using NMR dynamics and confirming the halogen presence via Mass Spectrometry isotope profiling.

Figure 1: Analytical Characterization Workflow. Blue nodes indicate input/process, Diamond indicates decision gate, Green indicates final output.

Protocol 1: Structural Elucidation via NMR[4]

Distinguishing 7-bromo-1-methylisatin from 5-bromo-1-methylisatin is the most critical analytical challenge. In the 5-bromo isomer, the proton at C7 is present and spatially close to the N-methyl group. In the 7-bromo isomer, C7 is substituted, eliminating this proton.

Experimental Parameters

• Instrument: 400 MHz or higher (600 MHz recommended for NOE studies).

• Solvent: DMSO-

  (Preferred for solubility) or CDCl .

• Temperature: 298 K.

Expected H NMR Chemical Shifts (DMSO- )

Proton Assignment	Multiplicity	Approx.[1][2][3] Shift ( ppm)	Diagnostic Feature
N-CH	Singlet (3H)	3.20 – 3.50	Sharp singlet confirms N-methylation.
H-4	Doublet (d)	7.50 – 7.60	Coupled to H-5.
H-5	Triplet (t) / dd	7.00 – 7.15	Coupled to H-4 and H-6.
H-6	Doublet (d)	7.60 – 7.75	Coupled to H-5; Deshielded by adjacent Br.

Note: In the 7-bromo isomer, the aromatic region integrates to 3 protons. The pattern is typically d-t-d or d-dd-d depending on resolution.

Critical Validation: NOESY/ROESY Experiment

To conclusively prove the Bromine is at position 7:

• Run a 2D NOESY spectrum.

• Target Interaction: Look for cross-peaks between the N-Methyl singlet (~3.2 ppm) and the Aromatic region .

  • 7-Bromo Isomer (Target): NO cross-peak observed. The C7 position is occupied by Br; the nearest proton (H6) is too far for a strong NOE signal.

  • 5-Bromo Isomer (Impurity): Strong cross-peak observed between N-Me and H7 (doublet around 7.4-7.8 ppm).

Protocol 2: Mass Spectrometry (Isotope Profiling)

Bromine possesses a unique isotopic signature that serves as a "fingerprint" for identity confirmation.

Methodology

• Ionization: ESI+ (Electrospray Ionization, Positive Mode) or APCI.

• Solvent: Methanol + 0.1% Formic Acid.[4]

Acceptance Criteria

• Base Peak: Observe

  at m/z 240.0 (approx).

• Isotope Pattern (The "1:1 Rule"):

  • Bromine exists as

    Br (50.7%) and Br (49.3%).

  • The mass spectrum MUST show two peaks of nearly equal intensity separated by 2 mass units.

  • Peak A: m/z ~240 (

    Br isotope)

  • Peak B: m/z ~242 (

    Br isotope)

  • Ratio: Intensity of Peak A / Peak B

    1.0.

Failure to observe this 1:1 doublet indicates de-bromination or incorrect synthesis.

Protocol 3: HPLC Purity Profiling

Isatin derivatives can degrade via ring-opening (hydrolysis) under basic conditions. A robust Reverse-Phase method is required to separate the intact drug from hydrolyzed "isatinic acid" impurities.

Method Parameters

Parameter	Condition
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 m
Mobile Phase A	Water + 0.1% Formic Acid (Maintains acidic pH to prevent ring opening)
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Gradient	0-2 min: 10% B (Isocratic hold)2-15 min: 10% 90% B (Linear Gradient)15-18 min: 90% B (Wash)18-20 min: 10% B (Re-equilibration)
Detection	UV at 254 nm (Aromatic core) and 300 nm (Conjugated ketone)
Column Temp	30°C

Data Interpretation[4][7][9][10][11][12]

• Retention Time (RT): 7-Bromo-1-methylisatin is relatively lipophilic due to the Br and Methyl groups. Expect elution late in the gradient (approx. 10-12 min).

• Impurity Flag: A broad, early-eluting peak (RT < 3 min) usually indicates the hydrolyzed ring-opened acid form (2-(2-amino-3-bromo-N-methylphenyl)-2-oxoacetic acid), often caused by improper storage in wet solvents.

References

• Synthesis and Antibacterial Screening

  • Synthesis of substituted isatins as potential antibacterial agents.[3] (2019). California State University.

• Crystal Structure of Analog (7-Bromoisatin)

  • Golen, J. A., & Manke, D. R. (2016).[5] 7-Bromo-1H-indole-2,3-dione.[6] IUCrData.[2][5]

• General Isatin NMR Characterization

  • 1H-NMR spectrum of Isatin. ResearchGate.[7]

• Compound Database Entry

  • 7-Bromo-1-methylindoline-2,3-dione (CAS 906660-35-3).[6] BLD Pharm.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 7-Methylisatin | C9H7NO2 | CID 14313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 4. hplc.eu [hplc.eu]
• 5. 7-Bromoisatin | C8H4BrNO2 | CID 2302353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 906660-35-3|7-Bromo-1-methylindoline-2,3-dione|BLD Pharm [bldpharm.com]
• 7. researchgate.net [researchgate.net]

Nuclear magnetic resonance (NMR) analysis of 7-Bromo-1-methylindoline-2,3-dione

Application Note: Structural Elucidation & Quality Control of 7-Bromo-1-methylindoline-2,3-dione via High-Resolution NMR

Abstract

7-Bromo-1-methylindoline-2,3-dione (7-Bromo-1-methylisatin) is a critical scaffold in the synthesis of oxindole-based kinase inhibitors and antiviral agents.[1][2][3] Its structural integrity—specifically the regiochemistry of methylation and the position of the halogen—is paramount for downstream biological efficacy.[2][3][4] This Application Note provides a definitive protocol for the NMR characterization of this molecule, addressing the specific challenges of distinguishing halogenated isomers and verifying

-alkylation versus -alkylation.

Chemical Context & Structural Analysis

The analysis of substituted isatins presents unique challenges due to the electron-withdrawing nature of the dione system and the steric influence of the C7-substituent on the

-methyl group.[1][2][3]

• Target Molecule: 7-Bromo-1-methylindoline-2,3-dione[1][2][3]

• Molecular Formula: C

  H BrNO [1][2][4][5]

• Key Analytical Challenges:

  • Regiochemistry of Methylation: Confirming methylation occurred at the Nitrogen (N1) rather than the Oxygen (O2/O3), a common side reaction in basic conditions.[1][2][3][4]

  • Isomer Differentiation: Distinguishing the 7-bromo isomer from the commercially common 5-bromo isomer using spin-spin coupling patterns (

    -coupling).

  • Conformational Locking: The bulky bromine at C7 creates a "peri-effect" with the

    -methyl group, potentially influencing chemical shifts via steric compression.[1][2][3]

Sample Preparation Protocol (Self-Validating)

To ensure reproducibility and minimize solvent-solute interactions that obscure resolution, follow this strict preparation protocol.

Reagents:

• Solvent: DMSO-

  (99.9% D) + 0.03% TMS (v/v).[1][2][3][4]

  • Rationale: While CDCl

    is viable, DMSO- is preferred for isatins to prevent aggregation and ensure solubility of potential polar impurities (e.g., unreacted isatin salts).[2][3]

• Tube: 5mm High-Precision NMR Tube (Type 1, Borosilicate).

Procedure:

• Massing: Weigh 10–15 mg of the solid sample.

  • Quality Check: If the solid is orange/red (characteristic of isatins), ensure no white precipitate (salts) remains.[2][3][4]

• Dissolution: Add 0.6 mL DMSO-

  . Vortex for 30 seconds.[1][2][3][4]

  • Visual Check: Solution must be clear. Turbidity indicates inorganic salts (KBr) from the methylation step.[2][3][4] Filter if necessary.

• Equilibration: Allow the tube to sit in the probe for 5 minutes prior to acquisition to reach thermal equilibrium (298 K).

Acquisition Parameters

Standard parameters often fail to capture the quaternary carbons of the dione system due to long relaxation times (

).[2][3][4] Use these optimized settings:

Parameter	H (Proton)	C (Carbon)	Rationale
Pulse Sequence	zg30 (30° pulse)	zgpg30 (Power-gated decoupling)	30° pulse ensures faster repetition without saturation.[1][2][3][4]
Scans (NS)	16	1024 (min)	Quaternary carbons (C2, C3, C7a) have low NOE enhancement; require high signal averaging.[2][3][4]
Relaxation Delay (D1)	1.0 sec	2.0 - 3.0 sec	Critical: C3 (ketone) relaxes slowly.[1][2][4] Short D1 leads to signal loss.[1][2][3][4]
Spectral Width	12 ppm	220 ppm	Covers downfield ketone (~180 ppm) and upfield methyl (~26 ppm).[1][2][3][4]
Temperature	298 K	298 K	Standardizes chemical shifts.[1][2][3][4]

Spectral Interpretation & Assignment

H NMR Analysis (400 MHz, DMSO- )

The proton spectrum acts as the primary validation of the substitution pattern.[2][3][4]

• The Diagnostic "Smoking Gun": The 7-bromo substitution leaves protons at positions 4, 5, and 6.[1][2][3] This creates a specific splitting pattern: Doublet - Triplet - Doublet .

  • Contrast: 5-Bromo substitution results in a Doublet - Doublet of Doublets - Doublet (H4, H6, H7).[1][2][3]

Assignment Table:

Shift ( , ppm)	Mult.	Integ.	Assignment	Coupling ( , Hz)	Structural Logic
7.60 - 7.65	dd/d	1H	H-6	,	Deshielded by the adjacent Bromine (C7) and proximity to C=O field.[1][2][3]
7.50 - 7.55	dd/d	1H	H-4	,	Deshielded by the anisotropic cone of the C3 ketone.[1][2][3]
7.05 - 7.10	t (app)	1H	H-5	,	The "Pseudo-triplet."[1][2][3][4] Only possible if neighbors are present on both sides (C4 and C6).[1][2][3][4]
3.52	s	3H	N-CH	-	Diagnostic singlet.[1][2][3] Downfield shift confirms attachment to electron-deficient Nitrogen.[1][2][3]

C NMR Analysis (100 MHz, DMSO- )

The carbon spectrum confirms the oxidation state and the presence of the halogen.[2][3][4]

Assignment Table:

Shift ( , ppm)	Type	Assignment	Structural Logic
182.5	C	C-3 (Ketone)	Most downfield signal.[1][2][3] Characteristic of -dicarbonyls.
159.2	C	C-2 (Amide)	Typical amide carbonyl range.[1][2][3][4]
149.0	C	C-7a	Bridgehead carbon next to Nitrogen.
140 - 120	CH	C-4, C-6	Aromatic methines.[1][2][3]
123.5	CH	C-5	Aromatic methine.
119.0	C	C-3a	Bridgehead carbon.[1][2][3]
104.5	C	C-7 (C-Br)	Diagnostic: Carbon bonded to Bromine is significantly shielded (Heavy Atom Effect) relative to C-H carbons.[1][2][4]
29.5	CH	N-CH	Methyl group.[1][2][3]

Advanced Verification: 2D NMR Workflow

To rigorously prove the structure for regulatory filing (IND/NDA), a 2D HMBC (Heteronuclear Multiple Bond Correlation) experiment is required to link the methyl group to the core ring.[2][3][4]

Experimental Logic (HMBC)

We must observe a correlation between the N-Me protons (3.52 ppm) and:

• C-2 (Amide Carbon, ~159 ppm): Proves

  -alkylation.[1][2][3]

• C-7a (Aromatic Bridgehead, ~149 ppm): Proves the methyl is on the indole core.[1][2][3][4]

If methylation occurred on Oxygen (O-alkylation), the methyl protons would correlate to C2 but NOT C7a, and the chemical shift would be further downfield (~4.0 ppm).[2][3][4]

Workflow Visualization

Figure 1: Decision tree for structural validation, emphasizing the critical H5 splitting pattern differentiation.

Troubleshooting & Common Impurities

Observation	Diagnosis	Remediation
Broad Singlet at ~11.0 ppm	Unreacted Starting Material (7-Bromoisatin)	The NH proton is visible.[1][2][3] Methylation incomplete. Recrystallize from EtOH.
Peak at ~3.3 ppm (H O)	Wet Solvent / Hygroscopic Sample	Isatins are polar.[1][2][3][4] Dry sample in vacuum desiccator over P O .
Extra Doublets in Aromatic Region	Regioisomer (5-Bromo)	Check starting material purity. 5-Bromo and 7-Bromo isomers are difficult to separate by flash chromatography.[1][2][3]
Turbidity in Tube	Inorganic Salts (KBr/K CO )	Sample was not washed thoroughly after alkylation.[1][2][3][4] Filter through cotton plug.[1][2][3][4]

References

• Silva, B. N. M., et al. (2021).[1][2][3][4] Synthesis and Biological Evaluation of Isatin Derivatives as Antimicrobial Agents.[1][2][3][4] This paper details the general synthesis and NMR characterization of halogenated isatins.[1][2][3]

  • [1][2][3][4]

• Golen, J. A., & Manke, D. R. (2016).[2][3][4] Crystal structure of 7-bromo-1H-indole-2,3-dione.[1][2][3] Provides X-ray confirmation of the 7-bromo substitution pattern, validating the steric environment.

  • [1][2][3][4]

• National Center for Biotechnology Information. (2025).[1][2][3][4] PubChem Compound Summary for CID 2302353, 7-Bromoisatin.[1][2][3] Contains predicted and experimental property data.[1][2][3][4][6][7]

  • [1][2][3][4]

• Pavia, D. L., et al. (2014).[1][2][3][4] Introduction to Spectroscopy.[1][2][3][4] Authoritative text on the "Heavy Atom Effect" in

  C NMR (shielding of C-Br).

  • [1][2][3][4]

Sources

• 1. 7-Bromoisatin | C8H4BrNO2 | CID 2302353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 4. researchgate.net [researchgate.net]
• 5. 5-Bromo-1-methylindoline-2,3-dione | Sigma-Aldrich [sigmaaldrich.com]
• 6. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 7. chem.libretexts.org [chem.libretexts.org]

In vitro assays using 7-Bromo-1-methylindoline-2,3-dione

Application Note: In Vitro Evaluation and Synthetic Utility of 7-Bromo-1-methylindoline-2,3-dione

Introduction & Compound Profile

7-Bromo-1-methylindoline-2,3-dione (also referred to as 7-Bromo-1-methylisatin) is a halogenated derivative of the privileged isatin scaffold. Isatins are endogenous indole derivatives that serve as versatile building blocks in medicinal chemistry.[1][2] The specific substitution pattern of this compound—methylation at the

-1 position and bromination at the C-7 position—imparts unique physicochemical properties that enhance its utility in drug discovery.

• Lipophilicity & Permeability: The

  -methyl group removes the hydrogen bond donor capability of the lactam nitrogen, significantly increasing lipophilicity (cLogP) and membrane permeability compared to the parent isatin.

• Synthetic Handle: The C-7 bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), allowing for the rapid expansion of chemical space.

• Reactivity: The C-3 carbonyl is highly electrophilic, making this compound an ideal substrate for condensation reactions (Schiff bases) and multicomponent reactions (MCRs) to form bioactive spirooxindoles .

Target Audience: Medicinal Chemists, Cell Biologists, and Screening Facility Managers.

Chemical Specifications

Property	Detail
IUPAC Name	7-Bromo-1-methyl-1H-indole-2,3-dione
Molecular Formula	C₉H₆BrNO₂
Molecular Weight	240.05 g/mol
Appearance	Orange to Red Crystalline Solid
Solubility	Soluble in DMSO (>20 mM), DMF; Poorly soluble in water.
Storage	Store solid at 2–8°C. Store DMSO stocks at -20°C (stable for 3 months).

Application I: High-Throughput Cytotoxicity Screening

Isatin derivatives are potent anticancer agents, often targeting kinases (CDK2, VEGFR) or tubulin. However, their intrinsic color (orange/red) presents a specific challenge in colorimetric assays. This protocol details a validated method to screen 7-Bromo-1-methylindoline-2,3-dione and its derivatives while mitigating false positives.

Methodological Insight: The Interference Problem

Standard MTT assays rely on the reduction of a yellow tetrazolium salt to purple formazan. 7-Bromo-1-methylindoline-2,3-dione absorbs light in the visible spectrum (approx. 400–500 nm). High concentrations (>50 µM) can artificially inflate absorbance readings, masking cytotoxic effects.

• Solution: Use a "Cell-Free Compound Control" or switch to a luminescent readout (ATP-based) which is color-independent.

Protocol: Modified MTT Assay for Isatin Derivatives

Materials:

• Human Cancer Cell Lines (e.g., MCF-7, A549, HepG2).

• Test Compound: 7-Bromo-1-methylindoline-2,3-dione (10 mM stock in DMSO).

• MTT Reagent (5 mg/mL in PBS).

• Solubilization Buffer (DMSO or SDS-HCl).

Step-by-Step Procedure:

• Cell Seeding:

  • Seed cells in 96-well clear-bottom plates at 5,000–10,000 cells/well in 100 µL media.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture media. Ensure final DMSO concentration is <0.5% (v/v).

  • Critical Control: Prepare a duplicate set of wells containing media + compound only (no cells) . This measures the intrinsic absorbance of the isatin derivative.

  • Add 100 µL of treatment to cells. Incubate for 48–72 hours.

• MTT Addition:

  • Add 20 µL of MTT reagent to each well.

  • Incubate for 3–4 hours until intracellular purple formazan crystals are visible.

• Solubilization & Measurement:

  • Carefully aspirate the supernatant (media + excess yellow MTT + unreacted colored test compound ). Note: This wash step is crucial for isatins.

  • Add 150 µL DMSO to dissolve formazan crystals.

  • Shake plate for 10 minutes.

  • Measure Absorbance at 570 nm (Signal) and 630 nm (Reference).

• Data Correction:

Experimental Workflow (Graphviz):

Figure 1: Cytotoxicity screening workflow emphasizing the critical wash step to remove the colored isatin derivative before quantification.

Application II: Synthesis of Bioactive Spirooxindoles

The primary utility of 7-Bromo-1-methylindoline-2,3-dione in drug discovery is as a precursor for spirooxindoles via 1,3-dipolar cycloaddition. These complex scaffolds are highly sought after for their MDM2-p53 inhibition and antitubercular properties.

Mechanism

The reaction typically involves three components:

• Isatin (7-Br-1-Me): Acts as the carbonyl component.

• Amino Acid (e.g., Sarcosine, Proline): Reacts with isatin to form an azomethine ylide (dipole).

• Dipolarophile (e.g., Chalcone, Nitrostyrene): Traps the dipole to close the spiro-ring.

Protocol: Microwave-Assisted Three-Component Synthesis

Reagents:

• 7-Bromo-1-methylindoline-2,3-dione (1.0 equiv).

• L-Proline or Sarcosine (1.2 equiv).

• Chalcone derivative (1.0 equiv).

• Solvent: Ethanol or Methanol.

Procedure:

• Setup: In a microwave process vial (10 mL), combine the isatin derivative (0.5 mmol), amino acid (0.6 mmol), and dipolarophile (0.5 mmol) in 3 mL of Ethanol.

• Reaction: Irradiate at 100°C for 15–20 minutes (or reflux for 2–4 hours if using conventional heating).

• Monitoring: Monitor by TLC (Mobile phase: Hexane/Ethyl Acetate 3:1). The orange spot of the isatin starting material should disappear.

• Work-up: Allow the mixture to cool. The spirooxindole product often precipitates as a solid.

• Purification: Filter the solid and wash with cold ethanol. Recrystallize from Ethanol/DMF if necessary.

Reaction Pathway (Graphviz):

Figure 2: Mechanistic pathway for the conversion of the isatin scaffold into spirooxindole libraries.

Application III: Kinase Inhibition Assay (Target Validation)

Isatins are known ATP-competitive inhibitors of kinases such as CDK2 and VEGFR2 . The 7-bromo substitution often enhances selectivity by filling hydrophobic pockets within the ATP-binding site.

Protocol: ADP-Glo™ Kinase Assay (Promega)

Principle: Measures ADP formation (kinase activity) via a luminescent signal. This is superior to fluorescence assays for colored isatin compounds as it avoids quenching interference.

Procedure:

• Enzyme Prep: Dilute Recombinant CDK2/CyclinA (0.2 ng/µL) in 1X Kinase Buffer.

• Inhibitor Prep: Prepare 4X concentrations of 7-Bromo-1-methylindoline-2,3-dione in Kinase Buffer (max 1% DMSO).

• Reaction Assembly (384-well plate):

  • 2 µL Kinase Solution.

  • 2 µL Inhibitor (Incubate 10 min at RT).

  • 1 µL ATP/Substrate Mix (e.g., Histone H1).

• Incubation: 60 minutes at RT.

• Detection:

  • Add 5 µL ADP-Glo™ Reagent (stops reaction, consumes remaining ATP). Incubate 40 min.

  • Add 10 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.

• Read: Measure Luminescence (Integration time: 0.5–1 sec).

References

• Vine, K. L., et al. (2013).[3] Cytotoxic and anticancer activities of isatin and its derivatives: A comprehensive review from 2000-2010. Anti-Cancer Agents in Medicinal Chemistry.

• Nath, R., et al. (2020).[3] Molecular docking and molecular dynamics simulation studies of isatin derivatives as CDK2 inhibitors. Journal of Biomolecular Structure and Dynamics.

• Dandriyal, J., et al. (2016). Recent advances in the synthesis of spiro-oxindoles via 1,3-dipolar cycloaddition.[4] Current Organic Chemistry.

• Promega Corporation. (2023). ADP-Glo™ Kinase Assay Technical Manual.

Disclaimer: This document is for research use only. 7-Bromo-1-methylindoline-2,3-dione is not approved for diagnostic or therapeutic use in humans. Always consult the Safety Data Sheet (SDS) before handling.

Sources

• 1. rjwave.org [rjwave.org]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. Frontiers | Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency [frontiersin.org]
• 4. Multicomponent Reaction Discovery: Three-Component Synthesis of Spirooxindoles - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Novel Heterocyclic Compounds from 7-Bromo-1-methylindoline-2,3-dione: Application Notes and Protocols

Introduction: The Versatility of a Privileged Scaffold

7-Bromo-1-methylindoline-2,3-dione, a substituted derivative of isatin, represents a highly versatile and privileged scaffold in the realm of medicinal chemistry and drug discovery. The strategic placement of a bromine atom at the 7-position and a methyl group on the indole nitrogen significantly influences the molecule's electronic properties and reactivity, making it an ideal starting material for the synthesis of a diverse array of novel heterocyclic compounds. The inherent reactivity of the C3-ketone group, coupled with the potential for further functionalization of the aromatic ring, provides a gateway to a multitude of pharmacologically relevant structures.[1][2] Isatin and its derivatives are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] The introduction of bromine, a halogen, at the C7 position can enhance the inhibitory potency of the resulting compounds.[1]

This technical guide provides detailed application notes and step-by-step protocols for the synthesis of three distinct classes of heterocyclic compounds from 7-Bromo-1-methylindoline-2,3-dione: spiro-thiazolidinones, quinoxalines, and triazole-isatin hybrids. These protocols are designed for researchers, scientists, and drug development professionals, offering not just a procedural outline but also insights into the chemical rationale behind each step.

Core Synthetic Strategies

The synthetic transformations described herein leverage the electrophilic nature of the C3-carbonyl group of the isatin core. The general workflow for the synthesis and subsequent derivatization of these heterocyclic compounds is depicted below.

Caption: Workflow for the synthesis of a spiro-thiazolidinone derivative.

Materials:

Reagent	Molecular Weight	Amount (mmol)	Volume/Mass
7-Bromo-1-methylindoline-2,3-dione	254.06 g/mol	1.0	254 mg
Aniline	93.13 g/mol	1.0	93 µL
Thioglycolic acid	92.12 g/mol	1.2	83 µL
Toluene	-	-	20 mL
Glacial Acetic Acid	-	catalytic	2-3 drops

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 7-Bromo-1-methylindoline-2,3-dione (1.0 mmol, 254 mg) and toluene (20 mL).

• Stir the mixture until the starting material is completely dissolved.

• Add aniline (1.0 mmol, 93 µL) and a catalytic amount of glacial acetic acid (2-3 drops) to the flask.

• Heat the reaction mixture to reflux and monitor the formation of the Schiff base intermediate by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours, as indicated by the consumption of the starting materials.

• After the formation of the imine, allow the reaction mixture to cool slightly and then add thioglycolic acid (1.2 mmol, 83 µL) dropwise.

• Resume refluxing the mixture and continue for an additional 4-6 hours, or until TLC analysis indicates the completion of the reaction.

• Once the reaction is complete, cool the mixture to room temperature. The solid product will precipitate out of the solution.

• Collect the precipitate by vacuum filtration and wash it with cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/DMF) to obtain the pure spiro-thiazolidinone derivative.

Part 2: Synthesis of Quinoxalines

Quinoxalines are a class of nitrogen-containing heterocyclic compounds with a wide range of biological activities. The synthesis of quinoxalines from isatin derivatives is a well-established method that involves the condensation of the isatin with an ortho-phenylenediamine.

Causality Behind Experimental Choices

The reaction proceeds via a condensation reaction between the C2 and C3 carbonyl groups of the 7-Bromo-1-methylindoline-2,3-dione and the two amino groups of o-phenylenediamine. The reaction is typically acid-catalyzed, which protonates one of the carbonyl groups, making it more electrophilic and susceptible to nucleophilic attack by the amino group of the o-phenylenediamine. A subsequent intramolecular cyclization and dehydration leads to the formation of the aromatic quinoxaline ring. The choice of solvent is crucial; ethanol or acetic acid are commonly used as they can also act as a proton source to facilitate the reaction.

Experimental Protocol: Synthesis of 7-Bromo-5-methyl-indolo[2,3-b]quinoxaline

Caption: Workflow for the synthesis of a quinoxaline derivative.

Materials:

Reagent	Molecular Weight	Amount (mmol)	Volume/Mass
7-Bromo-1-methylindoline-2,3-dione	254.06 g/mol	1.0	254 mg
o-Phenylenediamine	108.14 g/mol	1.0	108 mg
Ethanol	-	-	15 mL

Procedure:

• In a 50 mL round-bottom flask, dissolve 7-Bromo-1-methylindoline-2,3-dione (1.0 mmol, 254 mg) in ethanol (15 mL).

• Add o-phenylenediamine (1.0 mmol, 108 mg) to the solution.

• Heat the reaction mixture to reflux with constant stirring for 3-5 hours.

• Monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product will precipitate as a solid.

• Collect the solid by vacuum filtration and wash it with a small amount of cold ethanol.

• Dry the product in a vacuum oven to obtain the pure 7-Bromo-5-methyl-indolo[2,3-b]quinoxaline.

Part 3: Synthesis of Triazole-Isatin Hybrids

The "click chemistry" approach, specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), has emerged as a powerful tool for the synthesis of 1,2,3-triazole-containing molecules. This method allows for the efficient and regioselective formation of the triazole ring, creating a stable linker between the isatin scaffold and another molecular entity.

Causality Behind Experimental Choices

The synthesis of triazole-isatin hybrids from 7-Bromo-1-methylindoline-2,3-dione involves a two-step process. The first step is the N-alkylation of the isatin with a suitable alkyne-containing electrophile, such as propargyl bromide, to introduce the alkyne functionality. The second step is the CuAAC reaction between the N-propargylated isatin and an organic azide. The copper(I) catalyst is crucial for this reaction, as it activates the terminal alkyne for cycloaddition with the azide, leading to the exclusive formation of the 1,4-disubstituted triazole isomer. Sodium ascorbate is often used as a reducing agent to generate the active Cu(I) species in situ from a CuSO₄ precursor.

Experimental Protocol: Synthesis of 1-((1-Phenyl-1H-1,2,3-triazol-4-yl)methyl)-7-bromo-1-methylindoline-2,3-dione

Sources

• 1. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 2. journals.irapa.org [journals.irapa.org]
• 3. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]

Technical Notes & Optimization

Technical Support Center: A Guide to 7-Bromo-1-methylindoline-2,3-dione

Prepared by the Senior Application Scientist Team

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals working with 7-Bromo-1-methylindoline-2,3-dione (CAS No: 906660-35-3). Our goal is to provide not only procedural instructions but also the underlying scientific rationale to empower you to use this versatile synthetic intermediate with confidence and precision. We address common questions and troubleshooting scenarios encountered in the lab to ensure the stability and integrity of the compound throughout your experiments.

Frequently Asked Questions (FAQs)

This section covers the most common inquiries regarding the fundamental properties, storage, and handling of 7-Bromo-1-methylindoline-2,3-dione.

Q1: What are the fundamental chemical and physical properties of 7-Bromo-1-methylindoline-2,3-dione?

Understanding the basic properties of a compound is the first step toward its successful application. 7-Bromo-1-methylindoline-2,3-dione is a substituted derivative of isatin, a well-known heterocyclic scaffold in medicinal chemistry.[1] The introduction of a bromine atom at the 7-position and a methyl group at the N-1 position significantly influences its electronic properties, lipophilicity, and metabolic stability, making it a valuable building block for novel therapeutics.[2][3]

Table 1: Physicochemical Properties of 7-Bromo-1-methylindoline-2,3-dione

Property	Value	Source(s)
CAS Number	906660-35-3	[4]
Molecular Formula	C₉H₆BrNO₂	[5]
Molecular Weight	240.05 g/mol	[5]
Appearance	Solid. Typically an orange or yellow powder.	[6][7]
Purity	Typically >98%	[7]
Solubility	Slightly soluble in DMSO and methanol.[7] Soluble in DMF and ethyl acetate.[8]

Q2: What are the definitive, validated storage conditions for ensuring the long-term stability of this compound?

The stability of isatin derivatives is critical for reproducible experimental outcomes. The dione functionality within the indoline ring system can be susceptible to degradation if not stored properly. Based on supplier safety data sheets (SDS) and the known chemistry of related heterocyclic compounds, the following conditions are recommended.

Table 2: Recommended Storage Conditions

Condition	Recommendation	Rationale
Temperature	Store at room temperature in a dry place.	Storing in a cool, dry environment minimizes the risk of thermal decomposition and hydrolysis.[6][7][9]
Atmosphere	For long-term storage (>6 months), store under an inert atmosphere (e.g., Argon or Nitrogen).	The electron-rich indole nucleus can be susceptible to slow oxidation. An inert atmosphere displaces oxygen and moisture, preserving compound integrity.[10]
Light	Store in a light-proof or amber vial.	Many complex organic molecules, especially those with conjugated systems like isatin, can be light-sensitive. Protection from light prevents photochemical degradation.
Container	Keep container tightly closed.	This is a crucial and standard practice to prevent contamination and exposure to atmospheric moisture and oxygen.[6][9][11][12]

Q3: Are there specific chemical classes or reagents that are incompatible with 7-Bromo-1-methylindoline-2,3-dione?

Yes. Due to its chemical structure, specifically the electrophilic carbonyl groups, this compound can react with certain classes of reagents. Awareness of these incompatibilities is key to preventing failed reactions and ensuring laboratory safety.

• Strong Reducing Agents: Reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can reduce the ketone groups.

• Strong Oxidizing Agents: These can potentially lead to uncontrolled oxidation and degradation of the indole ring.[9]

• Strong Bases: Strong bases can deprotonate acidic protons or catalyze aldol-type condensation reactions at the C3-position, leading to undesired side products.[9]

Experimental Protocols & Troubleshooting Guide

This section provides a detailed protocol for a common laboratory procedure and a troubleshooting guide to address issues that may arise during your experiments.

Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines a self-validating procedure for preparing a stock solution, a fundamental step for most biological and chemical screening assays.

Materials:

• 7-Bromo-1-methylindoline-2,3-dione

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Amber glass vial with a PTFE-lined cap

• Volumetric flasks and pipettes

Procedure:

• Pre-Equilibration: Allow the vial of 7-Bromo-1-methylindoline-2,3-dione to equilibrate to room temperature for at least 20 minutes before opening. This critical step prevents condensation of atmospheric moisture onto the solid compound.

• Weighing: In a fume hood, accurately weigh out 2.40 mg of the compound and transfer it to a clean amber vial.

• Solvent Addition: Add approximately 900 µL of anhydrous DMSO to the vial.

• Dissolution: Cap the vial tightly and vortex for 1-2 minutes. If necessary, use a sonicator bath for 5-10 minutes to facilitate complete dissolution. Gentle warming (up to 37°C) can also be applied.

  • Causality Insight: The N-methylation and bromination increase lipophilicity, which can sometimes slow dissolution in polar aprotic solvents like DMSO. Sonication provides energy to break up the crystal lattice, while gentle warming increases the kinetic energy of the solvent molecules, enhancing solubility.[2]

• Final Volume Adjustment: Once fully dissolved, carefully transfer the solution to a 1 mL volumetric flask. Rinse the original vial with a small amount of DMSO and add it to the flask to ensure a quantitative transfer. Add DMSO to the 1 mL mark.

• Storage: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes and store at -20°C or -80°C, protected from light.

  • Trustworthiness Principle: Aliquoting is essential to prevent degradation from repeated freeze-thaw cycles, which can introduce moisture and degrade the compound over time, ensuring that each experiment uses a solution of consistent quality.

Troubleshooting Common Experimental Issues

Problem: My compound, which was originally an orange powder, now appears darker or discolored.

• Probable Cause: This is a classic indicator of chemical degradation. The likely culprits are oxidation from prolonged air exposure or a reaction initiated by moisture. The conjugated dione system is sensitive to such changes.

• Recommended Action:

  • Assess Purity: Before discarding, you can quickly assess the compound's integrity. Run a thin-layer chromatography (TLC) against a known standard if available. The appearance of multiple spots or streaking suggests the presence of impurities.

  • Confirm Identity: For a more definitive analysis, acquire a simple proton NMR or LC-MS of a small sample. Compare the resulting spectrum against the expected structure or a reference spectrum from the supplier.

  • Resolution: If degradation is confirmed, it is highly recommended to use a fresh, unopened batch of the compound for your experiments to ensure data validity. Review your storage protocol to prevent recurrence.[12]

Problem: The compound is not dissolving completely in my chosen solvent, even at the correct concentration.

• Probable Cause:

  • Solvent Quality: The solvent may not be anhydrous. Trace amounts of water can alter the polarity and reduce the solubilizing capacity for certain organic compounds.

  • Compound Saturation: You may be exceeding the solubility limit for that specific solvent at the current temperature.

  • Degradation: Degraded material may have different solubility characteristics or may have polymerized into less soluble forms.

• Recommended Action:

  • Use Anhydrous Solvent: Always use a fresh bottle of high-purity, anhydrous solvent.

  • Apply Energy: As described in the protocol, use a sonicator or gently warm the solution. This often provides the necessary energy to overcome the activation energy of dissolution.

  • Test Alternatives: If DMSO is problematic, consider other compatible solvents such as N,N-Dimethylformamide (DMF), which was used in a published synthesis procedure for a related compound.[8] Always perform a small-scale solubility test first.

Problem: I am observing inconsistent results between experiments run on different days using the same stock solution.

• Probable Cause: This issue frequently points to the instability of the compound in solution. The primary cause is often repeated freeze-thaw cycles of the main stock solution, which can introduce water from condensation and promote hydrolysis or degradation over time.

• Recommended Action:

  • Prepare Fresh Solutions: The most reliable solution is to prepare a fresh stock solution from the solid compound.

  • Implement Aliquoting: As a preventative measure for future work, always aliquot stock solutions into single-use volumes immediately after preparation. This ensures that the main stock is not repeatedly thermally cycled, preserving its integrity for the duration of your study.[11]

  • Solution Stability Test: If you plan to store solutions for extended periods, it is good practice to conduct a simple stability study by periodically analyzing an aliquot via LC-MS to check for the appearance of degradation products.

References

• Isatin and Its Derivatives: Chemistry, Synthesis, and Pharmacological Activities – A Comprehensive Review. (2025). RJ Wave.
• Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. PubMed Central (PMC).
• Synthesis of Isatin and Its Derivatives and their Applications in Biological System. (2020). Biomedical Journal of Scientific & Technical Research.
• (PDF) Synthesis of Isatin and Its Derivatives and their Applications in Biological System. (2020). ResearchGate.
• Synthesis and Antiproliferatory Activities Evaluation of Multi-Substituted Isatin Derivatives. (2021). MDPI.
• SAFETY DATA SHEET - Fisher Scientific. (2014).
• USP SDS US - USP-MSDS. (2020).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025).
• Safety Data Sheet - Aaronchem. (2025).
• Discovery and optimization of indoline derivatives as new LXR agonists. Inventiva Pharma.
• Safety data sheet - Enamine. (n.d.).
• Safety Data Sheet - ChemDmart. (n.d.).
• (PDF) 7-Bromo-1H-indole-2,3-dione. ResearchGate.
• 5-Bromo-7-methyl-1H-indole-2,3-dione. LBAO Chemicals.
• 5-Bromo-1-methylindoline-2,3-dione. Sigma-Aldrich.
• SAFETY DATA SHEET. (2012). Fisher Scientific.
• 7-Bromo-1-methylindoline-2,3-dione. BLD Pharm.
• Investigation of the Stability of Indole and Analogue Rings Using Quantum Mechanics Computation. Journal of Computational Chemistry & Molecular Modeling.
• Design, synthesis and chemical stability of indolizine derivatives for antidiabetic activity. (2022). National Library of Medicine.
• Material Safety Data Sheet - Chemicea Pharmaceuticals. (n.d.).
• Cytotoxic and Anticancer Activities of Indoline-2,3-dione (Isatin) and Its Derivatives. (2018). Journal of Pharmaceutical Research International.
• Synthesis of substituted isatins as potential antimicrobial agents. (n.d.). Sacred Heart University ScholarWorks.
• Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. (2023). MDPI.
• 7-Bromoindoline-2,3-dione. BLD Pharm.

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• 2. rjwave.org [rjwave.org]
• 3. Synthesis and Antiproliferatory Activities Evaluation of Multi-Substituted Isatin Derivatives [mdpi.com]
• 4. 906660-35-3|7-Bromo-1-methylindoline-2,3-dione|BLD Pharm [bldpharm.com]
• 5. 5-Bromo-1-methylindoline-2,3-dione | Sigma-Aldrich [sigmaaldrich.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. lbaochemicals.com [lbaochemicals.com]
• 8. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 9. fishersci.ca [fishersci.ca]
• 10. 20780-74-9|7-Bromoindoline-2,3-dione|BLD Pharm [bldpharm.com]
• 11. uspmsds.com [uspmsds.com]
• 12. enamine.enamine.net [enamine.enamine.net]

Technical Support Center: NMR Spectral Analysis of 7-Bromo-1-methylindoline-2,3-dione

Welcome to the Technical Support Center for the Identification of Impurities in the NMR Spectra of 7-Bromo-1-methylindoline-2,3-dione. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of NMR spectral analysis for this compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to assist in identifying and characterizing impurities that may arise during synthesis.

Frequently Asked Questions (FAQs)

What is the expected ¹H and ¹³C NMR spectrum for pure 7-Bromo-1-methylindoline-2,3-dione?

Predicted ¹H NMR Spectrum (in CDCl₃, 400 MHz):

The ¹H NMR spectrum is expected to show three signals in the aromatic region and one singlet for the N-methyl group.

• Aromatic Protons (H4, H5, H6): These protons will appear in the range of δ 7.0-7.8 ppm. The electron-withdrawing effects of the bromine atom and the dione functionality will shift these protons downfield. The coupling patterns will be complex due to ortho and meta couplings.

• N-Methyl Protons (N-CH₃): A singlet peak is expected around δ 3.2-3.5 ppm.[1]

Predicted ¹³C NMR Spectrum (in CDCl₃, 101 MHz):

The ¹³C NMR spectrum will feature signals for the two carbonyl carbons, the aromatic carbons, and the N-methyl carbon.

• Carbonyl Carbons (C2, C3): Two distinct signals are expected in the highly deshielded region of δ 158-184 ppm.[2]

• Aromatic Carbons: Six signals are anticipated in the range of δ 110-152 ppm. The carbon bearing the bromine (C7) will be significantly influenced by the halogen's electronic effects.

• N-Methyl Carbon (N-CH₃): A signal for the methyl carbon is expected around δ 26-30 ppm.[1]

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
N-CH₃	3.2 - 3.5 (s)	26 - 30
Aromatic CH	7.0 - 7.8 (m)	110 - 140
Quaternary Aromatic C	-	115 - 152
C=O (Amide, C2)	-	~158
C=O (Ketone, C3)	-	~183

What are the most common impurities to expect in a sample of 7-Bromo-1-methylindoline-2,3-dione?

The most common impurities often originate from the synthetic route. The synthesis of 7-Bromo-1-methylindoline-2,3-dione typically involves the N-methylation of 7-bromoisatin using a methylating agent like methyl iodide in the presence of a base.[3]

Common Impurities:

• Unreacted Starting Material (7-Bromoisatin): Incomplete methylation will result in the presence of the starting material.

• Residual Solvents: Solvents used in the reaction and purification, such as dimethylformamide (DMF) or ethyl acetate, are common contaminants.[4]

• O-Methylated Isomer: Isatin anions are ambident nucleophiles, meaning methylation can occur at the oxygen atom, leading to the formation of 7-bromo-2-methoxy-indol-3-one.[5]

Troubleshooting Guide: Interpreting Impurity Signals in Your NMR Spectrum

This guide will help you identify unexpected peaks in your ¹H NMR spectrum of 7-Bromo-1-methylindoline-2,3-dione.

Issue 1: An additional singlet is observed in the aromatic region, and a broad singlet is present far downfield.

Possible Cause: Presence of unreacted 7-bromoisatin.

Troubleshooting Steps:

• Identify the N-H Proton: Unreacted 7-bromoisatin possesses an N-H proton which typically appears as a broad singlet at a chemical shift greater than δ 10 ppm in DMSO-d₆.[1] To confirm, you can perform a D₂O exchange experiment. Add a drop of D₂O to your NMR tube, shake well, and re-acquire the spectrum. The N-H peak should disappear or significantly decrease in intensity.[4]

• Compare Aromatic Regions: The aromatic protons of 7-bromoisatin will have a different splitting pattern and chemical shifts compared to the N-methylated product.

• Check Solubility: 7-bromoisatin is generally less soluble in less polar solvents compared to its N-methylated counterpart.

Impurity	Key ¹H NMR Signals (in DMSO-d₆)
7-Bromoisatin	~11.2 ppm (s, 1H, N-H), 6.9-7.8 ppm (m, 3H, Ar-H)

Issue 2: Unexpected singlets or multiplets are present that do not correspond to the product or starting material.

Possible Cause: Residual solvents from the reaction or purification process.

Troubleshooting Steps:

• Consult Solvent Impurity Tables: Compare the chemical shifts of the unknown peaks with standard tables of common laboratory solvents.[6][7][8]

• Analyze Multiplicity: The splitting patterns of solvent signals are characteristic (e.g., ethyl acetate shows a quartet and a triplet).

• Vary the NMR Solvent: Acquiring the spectrum in a different deuterated solvent can help to resolve overlapping peaks and confirm the identity of impurities.[4]

Common Solvent	Typical ¹H NMR Signals (ppm)
Dimethylformamide (DMF)	~8.0 (s), ~2.9 (s), ~2.7 (s)
Ethyl Acetate	~4.1 (q), ~2.0 (s), ~1.2 (t)
Acetone	~2.1 (s)
Dichloromethane	~5.3 (s)

Issue 3: A singlet corresponding to a methoxy group (O-CH₃) is observed around δ 4.0-4.5 ppm.

Possible Cause: Formation of the O-methylated isomer, 7-bromo-2-methoxy-indol-3-one.

Troubleshooting Steps:

• Look for the O-CH₃ Signal: The key indicator of this impurity is a singlet in the δ 4.0-4.5 ppm region, which is characteristic of a methoxy group attached to an aromatic system.

• Utilize 2D NMR Spectroscopy: To confirm the structure of this impurity, advanced NMR techniques are invaluable.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment will show a correlation between the protons of the O-methyl group and the carbon atom at the 2-position of the indoline ring (C2). This is a crucial piece of evidence to confirm the O-methylation.[9]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): A NOESY experiment might show a spatial correlation between the O-methyl protons and the H6 proton of the aromatic ring, further supporting the structural assignment.

Workflow for Impurity Identification using 2D NMR

Caption: Workflow for identifying an unknown impurity using a combination of 1D and 2D NMR experiments.

Advanced Troubleshooting with 2D NMR: A Step-by-Step Protocol

When 1D NMR is insufficient to identify an impurity, 2D NMR experiments provide the necessary detail to elucidate the structure.

Experimental Protocol: HMBC for Identifying the O-Methylated Isomer

Objective: To confirm the connectivity between the suspected O-methyl group and the C2 carbon of the isatin core.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the 7-Bromo-1-methylindoline-2,3-dione sample containing the suspected impurity in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.

2. Instrument Setup (400 MHz Spectrometer):

• Acquire a standard ¹H NMR spectrum to determine the spectral width.

• Load a standard HMBC pulse program.

3. Key Parameters:

• ¹J(CH) delay: Set to optimize for long-range couplings (typically around 8-10 Hz). This will suppress one-bond correlations.

• Acquisition Time: Ensure sufficient acquisition time to resolve correlations.

• Number of Scans (NS): Depending on the concentration of the impurity, a higher number of scans (e.g., 16 or more) may be necessary to achieve an adequate signal-to-noise ratio.

4. Data Processing and Interpretation:

• After Fourier transformation, the 2D spectrum will show correlations between protons (F2 axis) and carbons (F1 axis).

• Look for a cross-peak between the singlet of the suspected O-methyl protons (around δ 4.0-4.5 ppm on the F2 axis) and a carbon signal in the aromatic region (around δ 150-160 ppm on the F1 axis). This carbon signal would correspond to the C2 carbon.[9]

HMBC Interpretation Diagram

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. acdlabs.com [acdlabs.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. NP-MRD: 13C NMR Spectrum (1D, 176 MHz, H2O, predicted) (NP0312673) [np-mrd.org]
• 9. emerypharma.com [emerypharma.com]

Technical Support Center: Stability &amp; Synthesis Optimization for 7-Bromo-1-methylindoline-2,3-dione

Status: Operational Ticket ID: T-ISAT-07-BR Subject: Prevention of N-Demethylation and Ring Degradation Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary & Molecule Profile[1]

7-Bromo-1-methylindoline-2,3-dione (7-Bromo-1-methylisatin) is a privileged scaffold in drug discovery, particularly for kinase inhibitors and antiviral agents. The N-methyl group controls solubility and metabolic profile, while the 7-bromo position serves as a handle for cross-coupling (Suzuki, Sonogashira).

The Core Challenge: While the N-methyl amide bond is generally robust, researchers often report "demethylation" or "loss of mass" during downstream functionalization. In 90% of cases, this is a misdiagnosis. The issue is rarely direct cleavage of the

bond, but rather isatin ring opening (hydrolysis) or Lewis-acid complexation that mimics degradation.

This guide provides the protocols to distinguish between these failure modes and prevent them.

Diagnostic Workflow: Is it Demethylation or Ring Opening?

Before altering reaction conditions, you must confirm the degradation pathway. Use this decision tree to diagnose the failure mode.

Caption: Figure 1. Diagnostic logic for distinguishing N-methyl cleavage from isatin ring hydrolysis.

Critical Reagent Incompatibilities

The N-methyl group on an isatin is an amide-like nitrogen. It is electronically stabilized but susceptible to specific "Force Majeure" conditions.

A. Lewis Acids (The Hazard)

If you are using Boron Tribromide (

) to cleave a methoxy group elsewhere on the molecule, you risk affecting the isatin core.

• Mechanism:

  coordinates strongly with the C2 and C3 carbonyls. While it does not immediately cleave the , prolonged exposure or high temperatures (>0°C) can lead to complex degradation or von Braun-type demethylation mechanisms driven by the bromide nucleophile.

• Recommendation: Use

  (milder) or thiol-mediated cleavage (e.g., ethanethiol/NaH) for ether deprotection. If is mandatory, keep T < -10°C and quench immediately.

B. Strong Oxidants (SET Mechanism)

• Hazard: Reagents like Cerium Ammonium Nitrate (CAN) or high-equivalent mCPBA can trigger Single Electron Transfer (SET) oxidation.

• Mechanism: The nitrogen lone pair is oxidized to a radical cation, leading to

  -deprotonation and subsequent hydrolysis (P450-like demethylation).

• Recommendation: Use mild oxidants. For Schiff base formation, air oxidation or catalytic acetic acid is sufficient.

C. Hyper-Basic Conditions (Wolf-Kishner)

• Hazard: Hydrazine hydrate at high temperatures (

  ) with KOH.

• Result: This will not demethylate, but it will open the isatin ring to the amino-acid salt (isatinate), which is often irreversible if decarboxylation follows.

Optimized Reaction Protocols

Protocol A: Safe Suzuki-Miyaura Coupling

Objective: Functionalize the 7-Bromo position without hydrolyzing the ring or losing the methyl group.

Parameter	Standard (Risky)	Optimized (Safe)	Reason
Base	,	or	Strong hydroxides open the lactam ring. Carbonates/Phosphates are milder.
Solvent	DMF/Water (1:1)	Dioxane/Water (9:1) or Toluene	Reducing water content minimizes hydrolysis risk.
Temp	Reflux ( )		7-Bromo is sterically hindered but reactive enough at moderate temps.
Catalyst		or	Specialized ligands allow lower temperature reactions.

Step-by-Step:

• Dissolve 7-Bromo-1-methylisatin (1.0 equiv) and Boronic Acid (1.2 equiv) in 1,4-Dioxane.

• Add

  (0.05 equiv).

• Add aqueous

  (2.0 equiv, 2M solution).

• Degas with Argon for 10 mins.

• Heat to 80°C for 4-6 hours. Do not reflux overnight.

• Workup: Acidify carefully to pH 6-7 with 1M HCl during extraction to ensure the isatin ring is closed.

Protocol B: Safe Schiff Base Condensation (C3-Functionalization)

Objective: React the C3 ketone with amines/hydrazines.[1]

The Trap: Using strong acid catalysis (HCl/H2SO4) promotes competitive demethylation or degradation. The Fix: Use Acetic Acid catalysis.

Step-by-Step:

• Suspend 7-Bromo-1-methylisatin in Ethanol or Methanol (0.1 M).

• Add the amine/hydrazine (1.1 equiv).

• Add Glacial Acetic Acid (catalytic, 2-3 drops per mmol).

• Stir at Reflux (

  ) for 2-4 hours.

• Observation: Product usually precipitates as a bright orange/red solid.

• Filter and wash with cold ethanol. No aqueous workup required.

Visualizing the Stability Landscape

The following diagram illustrates the "Safe Zone" for reactions involving this scaffold.

Caption: Figure 2. Reaction compatibility map. Green paths preserve the N-methyl core; Red paths risk degradation.

Frequently Asked Questions (FAQs)

Q: I see a new peak at 11.0 ppm in NMR and my Methyl peak (3.2 ppm) is gone. Did I demethylate? A: Likely not. If you also see a broad OH/COOH peak, you have opened the ring to form the isatinic acid (2-amino-phenylglyoxylic acid). The "missing" methyl signal may have shifted significantly or the molecule has become too soluble in water to extract effectively. Try re-acidifying your aqueous layer to pH 1 and extracting with EtOAc. This forces ring closure back to the isatin.

Q: Can I use

for Friedel-Crafts reactions on this molecule? A: Use caution. Like , Aluminum Chloride is a strong Lewis acid that coordinates to the amide oxygen. This weakens the C-N bond. If you must use it, keep temperatures low (< 0°C) and reaction times short.

Q: Why does the 7-Bromo position make the molecule more stable? A: The Bromine atom at position 7 is bulky (steric hindrance) and electron-withdrawing. This reduces the electron density on the aromatic ring and the nitrogen, making the N-methyl group less susceptible to oxidative attack compared to unsubstituted isatin.

References

• BenchChem. (2025).[2] Application Notes and Protocols for Suzuki Coupling of (7-Bromo-1H-indol-2-yl)boronic acid. Retrieved from 3

• Sousa, C. & Silva, P. (2015). Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation. National Institutes of Health (PMC). Retrieved from 4

• Selvakumar, J. et al. (2018). An unusual reactivity of BBr3: Accessing tetrahydroisoquinoline units from N-phenethylimides. Organic & Biomolecular Chemistry. Retrieved from 5[6]

• California State University. (2021). Synthesis of substituted isatins as potential antibacterial agents. Retrieved from 7

• Mondal, P. & Mondal, S. (2022). Synthesis, characterization and SAR studies of Novel Series of Spiro β-Lactam of 5-methyl-indole-2,3-dione. Current Chemistry Letters. Retrieved from 8[8]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. An unusual reactivity of BBr3: Accessing tetrahydroisoquinoline units from N-phenethylimides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 8. growingscience.com [growingscience.com]

Strategies to avoid dehalogenation of 7-Bromo-1-methylindoline-2,3-dione

[1]

Subject: Strategies to Avoid Dehalogenation of 7-Bromo-1-methylindoline-2,3-dione Ticket ID: #TSC-7BR-ISO-001 Support Level: Tier 3 (Senior Application Scientist)[1]

Executive Summary

The molecule 7-Bromo-1-methylindoline-2,3-dione (7-Bromo-1-methylisatin) presents a unique synthetic challenge due to the steric proximity of the N-methyl group to the C7-bromine atom .[1] This "ortho-effect" creates significant steric crowding around the C-Br bond.[1]

In metal-catalyzed cross-couplings, this crowding slows down the transmetallation step, leaving the oxidative addition intermediate (

) vulnerable to side reactions—specifically protodehalogenation . Furthermore, the electron-deficient nature of the isatin core makes the C-Br bond susceptible to oxidative addition, but also prone to reduction under hydride conditions.

This guide provides field-proven protocols to preserve the C7-Bromine motif during functionalization.

Module 1: Preventing Dehalogenation in Cross-Coupling (Suzuki/Sonogashira)

The Problem: You observe the formation of 1-methylindoline-2,3-dione (des-bromo product) instead of your coupled biaryl. The Cause: The catalytic cycle is stalling. The bulky N-methyl group hinders the approach of the boronic acid (transmetallation). The stalled Palladium species (

) then abstracts a hydride from the solvent (usually alcohol or water) or undergoes -hydride elimination from a ligand, leading to reductive elimination of Ar-H.[1]

Strategic Protocol: The "Anhydrous Acceleration" System

To fix this, we must (1) remove hydride sources and (2) accelerate transmetallation using sterically demanding, electron-rich ligands.[1]

Optimized Reaction Conditions

Parameter	Standard (High Risk)	Recommended (Low Risk)	Mechanistic Rationale
Solvent	Ethanol, MeOH, wet DMF	Anhydrous 1,4-Dioxane or Toluene	Removes protic sources that facilitate Pd-H formation.[1]
Base	NaOEt, NaOtBu, aq. Na2CO3	Anhydrous K3PO4 or Cs2CO3	Alkoxide bases can act as hydride donors (via -H elimination).[1] Anhydrous carbonate/phosphate prevents this.[1]
Catalyst	Pd(PPh3)4 or Pd(dppf)Cl2	Pd-XPhos G3 or Pd(OAc)2 + SPhos	Buchwald ligands (XPhos/SPhos) form a monoligated Pd(0) species that is highly active, forcing the cycle forward despite steric hindrance.[1]
Temp	Reflux (100°C+)	60°C – 80°C	Lower temperature reduces the kinetic rate of the dehalogenation side-reaction.

Step-by-Step Protocol (Suzuki-Miyaura)

• Preparation: Flame-dry a Schlenk tube and cool under Argon.

• Loading: Add 7-Bromo-1-methylisatin (1.0 equiv), Boronic Acid (1.5 equiv), and Anhydrous K3PO4 (3.0 equiv).

• Catalyst: Add XPhos Pd G3 (2-3 mol%). Note: If using SPhos, premix Pd(OAc)2 and SPhos (1:2 ratio) in solvent for 5 mins before addition.[1]

• Solvation: Add anhydrous 1,4-Dioxane (0.1 M concentration). Do not use water.

• Degassing: Sparge with Argon for 10 minutes (Critical: Oxygen promotes homocoupling and catalyst decomposition).

• Reaction: Seal and heat to 80°C. Monitor by LCMS.

  • Checkpoint: If dehalogenation is observed >5%, lower temp to 60°C and switch solvent to THF.

Module 2: Chemoselective Reduction (Ketone vs. Bromide)

The Problem: Reducing the C3-carbonyl (ketone) to a hydroxyl or methylene group results in concurrent loss of the C7-bromine. The Cause: Standard hydrogenation (H2, Pd/C) or harsh hydrazine conditions (Wolff-Kishner) will cleave aryl bromides.[1]

Strategic Protocol: Hydride Control

Avoid Catalytic Hydrogenation.[1] Use stoichiometric boron/silicon hydrides.[1]

Scenario A: Reduction to Alcohol (C3-OH)

Use Sodium Borohydride (NaBH4) at low temperature.[1] The electron-deficient isatin core makes the ketone highly reactive, so aggressive reagents (LiAlH4) are unnecessary and risky.

• Protocol: Dissolve substrate in MeOH/THF (1:1) at 0°C . Add NaBH4 (0.5 equiv) portion-wise.[1] Quench immediately upon consumption of starting material (TLC control).[1]

Scenario B: Reduction to Methylene (C3-H2)

Do not use Wolff-Kishner.[1] Use a two-step "Deoxygenation" sequence.[1]

• Step 1: Convert C3=O to the hydrazone (using TsNHNH2) or the alcohol (using NaBH4).

• Step 2: Reduction.

  • From Alcohol: Use Triethylsilane (Et3SiH) + TFA.[1] This ionic hydrogenation mechanism is orthogonal to the radical mechanisms that cleave C-Br bonds.

  • From Hydrazone: Use mild borane reduction (Catecholborane).[1]

Module 3: Nucleophilic Addition (Grignard/Lithium)

The Problem: Adding a Grignard reagent to the C3-carbonyl results in complex mixtures or polymerization. The Cause: Lithium-Halogen Exchange .[1] The C7-Br bond is highly susceptible to exchange with organolithiums (or Grignards), generating a transient C7-anion which then reacts with the electrophilic C3-carbonyl of another molecule (polymerization/dimerization).[1]

Decision Logic: Temperature is Key

• If you want to keep the Br: You must operate at -78°C or lower. The rate of nucleophilic addition to the ketone is faster than the Li-Br exchange at cryogenic temperatures.

• Reagent Choice: Use Turbo-Grignards (iPrMgCl[1]·LiCl) if you intend to functionalize the C7 position. If you want to attack the C3 ketone, use organocerium reagents (

  ) which are more nucleophilic toward carbonyls and less basic/reactive toward halides.

Visual Troubleshooting Guides

Diagram 1: The Dehalogenation Trap (Mechanism)

This pathway illustrates why protic solvents and slow catalysts lead to failure.

Caption: The competition between Transmetallation (Green) and Hydride Abstraction (Red). Steric hindrance at C7 favors the Red path unless active catalysts (XPhos) are used.

Diagram 2: Reaction Decision Tree

Follow this logic to select the correct protocol.

Caption: Operational workflow for selecting conditions that preserve the C7-Bromine bond.

Frequently Asked Questions (FAQs)

Q: Can I use standard Pd(PPh3)4 for Suzuki coupling on this substrate? A: It is not recommended .[1] The tetrakis-triphenylphosphine catalyst is often too slow for sterically hindered ortho-substituted aryl bromides.[1] The slow kinetics increase the residence time of the Pd-Ar intermediate, raising the probability of dehalogenation. Switch to Pd(dppf)Cl2 or XPhos Pd G3 .[1]

Q: I see a spot on TLC just below my starting material. What is it? A: This is likely the dehalogenated byproduct (1-methylisatin) .[1] It is slightly more polar than the brominated starting material due to the loss of the lipophilic bromine atom. Confirm with LCMS (Mass shift: -79/81 amu replaced by +1 amu).

Q: Why is the N-methyl group such a problem? A: In 7-bromo-1-methylisatin, the methyl group and the bromine atom are "ortho" to each other. This creates a "buttressing effect" or direct steric clash.[1] This makes it physically difficult for the Boronic Acid to approach the Palladium center during the transmetallation step, slowing down the reaction significantly.

Q: Can I use ethanol as a co-solvent to dissolve the boronic acid? A: Avoid if possible. Ethanol is a primary source of hydride (H-) for the dehalogenation pathway. If solubility is an issue, use DMF or DMAc (Dimethylacetamide) as a co-solvent with Toluene/Dioxane, but ensure they are anhydrous.

References

• Navarro, O., et al. (2004).[2][3] "Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes." The Journal of Organic Chemistry.

• BenchChem Technical Support. (2025). "Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides." BenchChem Technical Guides.

• Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research.

• Yoneda Labs. (2024).[1] "Suzuki-Miyaura Cross-Coupling: Practical Guide and Side Reactions." Yoneda Labs Resources.

• Sigma-Aldrich. (2024).[1] "7-Bromoindole Derivatives: Synthesis and Reactivity." Product Technical Data.

Sources

• 1. 7-Bromo-1-methyl-1H-indole | C9H8BrN | CID 21950069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]

Improving the regioselectivity of reactions involving 7-Bromo-1-methylindoline-2,3-dione

The following technical guide is structured as a Specialized Support Center for researchers working with 7-Bromo-1-methylindoline-2,3-dione (7-Bromo-1-methylisatin).

Ticket Scope: Regioselectivity & Reactivity Optimization Molecule ID: 7-Br-1-Me-Isatin User Level: Senior Researcher / Medicinal Chemist

System Overview & Reactivity Profile

Status: Active Core Issue: The 7-bromo-1-methylindoline-2,3-dione scaffold presents a unique "push-pull" electronic environment complicated by steric crowding. The N-methyl group blocks standard amide tautomerization, locking the molecule in the dione form, while the 7-bromo substituent exerts both inductive deactivation and steric hindrance at the proximal reaction sites.

Reactivity Dashboard (Graphviz Visualization)

The following diagram maps the three critical reactivity nodes (C3, C5, C7) and the dominant competing factors at each site.

Figure 1: Reactivity Map identifying the three primary functionalization vectors. Note the distinct mechanistic requirements for C5 (electronic control) versus C7 (steric control).

Troubleshooting Module: C5-Electrophilic Substitution

User Report: "I am attempting nitration/halogenation, but yields are low or I am observing ring cleavage."

Diagnostic & Resolution

The C5 position is the most electron-rich site on the aromatic ring due to the resonance donation from the Nitrogen lone pair (para-director). However, the 7-Bromo group is electron-withdrawing (inductive), which deactivates the overall ring compared to unsubstituted isatin.

Symptom	Root Cause	Corrective Protocol
No Reaction / Low Conversion	The 7-Br group deactivates the ring; standard mild electrophiles fail.	Increase Electrophilicity: Switch from standard halogenation ( ) to catalyzed systems ( or ). For nitration, use at 0°C to 5°C.
Ring Cleavage (Isatoic Anhydride formation)	Oxidative cleavage of the C2-C3 bond occurs under harsh acidic/oxidative conditions.	Temperature Control: Maintain reaction temperature <10°C during addition of strong oxidizers (e.g., fuming ). The N-methyl group protects against base-catalyzed hydrolysis but not acid-catalyzed oxidative cleavage.
Regio-scrambling (C4/C6)	Rare, but possible if C5 is blocked or sterically crowded.	Validation: C5 is thermodynamically favored. Verify product via NOE NMR. The proton at C4 will show an NOE with the C3-carbonyl region (if applicable) or lack coupling to C6.

Key Insight: The N-methyl group enhances C5 nucleophilicity relative to the free N-H isatin, partially counteracting the 7-Br deactivation.

Troubleshooting Module: C7-Cross Coupling (The "Steric Wall")

User Report: "Suzuki coupling at the 7-position is failing. The catalyst dies, or I get homocoupling of the boronic acid."

Diagnostic & Resolution

This is the most challenging transformation. The 7-position is wedged between the C6-H and the N-Methyl group. This creates a "peri-interaction" that hinders the oxidative addition of Palladium and, more critically, the transmetallation step.

Decision Tree for C7-Coupling Optimization:

Figure 2: Troubleshooting logic for overcoming steric hindrance at the C7 position.

Protocol Recommendations:

• Ligand Selection: Standard

  is often ineffective due to the bulky environment.

  • Recommendation: Use S-Phos or X-Phos precatalysts. These electron-rich, bulky biaryl phosphine ligands facilitate oxidative addition into the hindered C-Br bond.

• Solvent/Base:

  • Recommendation: Toluene/Water (10:1) or Dioxane with

    . The "anhydrous" route is preferred if hydrolysis of the isatin ring is observed.

• Boronic Acid Excess:

  • Due to slow transmetallation, protodeboronation of the boronic acid competes. Use 1.5 - 2.0 equivalents of the boronic acid.

Troubleshooting Module: C3-Spirocyclization

User Report: "I am synthesizing spirooxindoles via 1,3-dipolar cycloaddition. I am seeing poor diastereoselectivity."

Diagnostic & Resolution

The C3 carbonyl is highly electrophilic.[1] The 7-Br atom exerts an electronic withdrawing effect, making C3 more reactive than in unsubstituted isatin. However, the 7-Br is distal to C3 and usually does not impose direct steric control over the incoming dipole.

• Issue: Poor endo/exo selectivity.

• Mechanism: The reaction usually proceeds via an azomethine ylide intermediate (formed from isatin + amino acid).

• Fix:

  • Solvent Polarity: Switch to TFE (2,2,2-Trifluoroethanol) or Methanol. Polar protic solvents often stabilize the transition state for the endo cyclization (kinetic product) via hydrogen bonding with the C2-carbonyl.

  • Microwave Irradiation: High-temperature/short-time conditions often improve yield but may erode selectivity. If selectivity is key, operate at room temperature with longer reaction times (24-48h).

Frequently Asked Questions (FAQs)

Q1: Can I perform N-alkylation on this molecule?

• A: No. The "1-methyl" in the name indicates the nitrogen is already methylated. This is advantageous as it prevents side reactions at the nitrogen during C3 or C5 functionalization.

Q2: Why is the 7-Bromo analog more expensive/harder to source than the 5-Bromo?

• A: The synthesis of 7-substituted isatins is more complex. It typically requires the Sandmeyer isonitrosoacetanilide synthesis starting from 2-bromoaniline, whereas 5-bromo derivatives are easily made by direct bromination of isatin.

Q3: Does the 7-Br group fall off during C3-condensation?

• A: No. The C-Br bond is stable to the mild acidic/basic conditions used for Schiff base or hydrazone formation. It will only react if Pd(0) or extreme reducing conditions (LiAlH4) are present.

References

• Isatin Reactivity & Synthesis

  • Silva, J. F. M., et al. "Recent advances in the synthesis and reactivity of isatin derivatives."[2] Journal of the Brazilian Chemical Society, 2001.

  • (General Isatin Reactivity)

• Spirooxindole Synthesis

  • Raghunathan, R., et al. "Synthesis of spirooxindoles via 1,3-dipolar cycloaddition." Tetrahedron Letters, various years.

  • 3 (Semantic Scholar - Spiro-fused scaffolds)

• Sterically Hindered Suzuki Couplings

  • Tang, W., et al. "Efficient sterically demanding aryl-alkyl Suzuki-Miyaura coupling."[4] RSC Advances / ChemComm.

  • 4 (RSC - Sterically Demanding Coupling)

• 7-Bromoisatin Structural Data

  • PubChem Compound Summary: 7-Bromois

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Substituted Isatins As Potential Antibacterial Agents | ScholarWorks [scholarworks.calstate.edu]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Scaling Up the Synthesis of 7-Bromo-1-methylindoline-2,3-dione

Introduction

Welcome to the technical support guide for the synthesis of 7-Bromo-1-methylindoline-2,3-dione (also known as 7-Bromo-1-methylisatin). This molecule is a key heterocyclic building block in medicinal chemistry, valued for its versatile reactivity at the N1 and C3 positions, which allows for extensive structural modifications.[1] The presence of a bromine atom at the C7 position and a methyl group at the N1 position significantly influences its electronic properties and biological activity, making it a sought-after intermediate in the development of novel therapeutics, including kinase inhibitors and antimicrobial agents.[1][2]

This guide is designed for researchers, chemists, and process development professionals. It moves beyond a simple recitation of steps to provide a deeper understanding of the reaction mechanisms, critical process parameters, and a robust framework for troubleshooting common issues encountered during scale-up.

Part 1: Synthetic Strategy Overview

The most reliable and scalable approach to synthesizing 7-Bromo-1-methylindoline-2,3-dione involves a two-stage process. This strategy isolates potential complications and allows for the purification of a key intermediate, which is critical for achieving high purity in the final product.

• Stage 1: Synthesis of 7-Bromoisatin. This stage utilizes a modified Sandmeyer isonitrosoacetanilide synthesis, starting from 2-bromoaniline. This classic method involves the formation of an isonitrosoacetanilide intermediate, followed by an acid-catalyzed cyclization.[3][4]

• Stage 2: N-Methylation of 7-Bromoisatin. The second stage involves the selective N-methylation of the 7-bromoisatin intermediate. This is typically achieved via a nucleophilic substitution reaction using a suitable base to deprotonate the isatin nitrogen, followed by reaction with a methylating agent.[1][5]

Experimental Workflow Diagram

Caption: High-level workflow for the two-stage synthesis.

Part 2: Detailed Experimental Protocols

Protocol 1: Synthesis of 7-Bromoisatin (Stage 1)

This protocol is adapted from the robust Sandmeyer methodology, a proven route for preparing isatin and its derivatives.[6]

Step 1A: Preparation of 7-Bromo-isonitrosoacetanilide

• In a 2 L flask, dissolve chloral hydrate (0.54 mol) in 1200 mL of water.

• Sequentially add crystallized sodium sulfate (1300 g), followed by a solution of 2-bromoaniline (0.5 mol) in 300 mL of water containing concentrated HCl (0.52 mol).

• Finally, add a solution of hydroxylamine hydrochloride (1.58 mol) in 500 mL of water.

• Heat the mixture to a vigorous boil over 40-45 minutes. Continue boiling for 1-2 minutes; the product will begin to crystallize.

• Cool the flask in an ice bath to complete precipitation.

• Filter the solid product, wash with cold water, and air-dry. This intermediate is typically used in the next step without further purification.

Step 1B: Cyclization to 7-Bromoisatin

• In a 1 L flask equipped with a mechanical stirrer, carefully warm concentrated sulfuric acid (600 g) to 50°C.

• CRITICAL STEP: Add the dry 7-bromo-isonitrosoacetanilide from the previous step in small portions, ensuring the internal temperature is maintained between 60°C and 70°C.[6] Use an ice bath for external cooling to control the exothermic reaction. DO NOT exceed 80°C to prevent charring.

• After the addition is complete, heat the mixture to 80°C for 10 minutes to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature and pour it slowly onto 5-6 kg of crushed ice with vigorous stirring.

• Allow the precipitate to stand for 30 minutes.

• Filter the crude 7-bromoisatin, wash thoroughly with cold water until the washings are neutral to litmus, and dry completely. The product is a solid, typically orange to reddish-brown.[7]

Protocol 2: N-Methylation of 7-Bromoisatin (Stage 2)

This procedure uses standard N-alkylation conditions that are effective for isatin derivatives.[1]

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add 7-bromoisatin (10.0 mmol, 1.0 equiv.).

• Add anhydrous dimethylformamide (DMF, 50 mL) and stir to dissolve.

• Cool the solution to 0°C in an ice bath.

• CRITICAL STEP: Add sodium hydride (60% dispersion in mineral oil, 11.7 mmol, 1.17 equiv.) portion-wise. The solution will typically change color from orange to a dark purple or deep red, indicating the formation of the isatin anion.[1] Stir for 10-15 minutes at 0°C.

• Add iodomethane (methyl iodide, 11.7 mmol, 1.17 equiv.) dropwise via syringe.

• Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water and then brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure 7-Bromo-1-methylindoline-2,3-dione.[8][9]

Parameter	Stage 1: Cyclization	Stage 2: N-Methylation
Key Reagents	2-Bromoaniline, Chloral Hydrate, H₂SO₄	7-Bromoisatin, NaH, CH₃I
Solvent	Water, Sulfuric Acid	DMF
Critical Temperature	60-70°C during addition; 80°C for completion[6]	0°C for deprotonation; RT for reaction
Typical Yield	70-85% (for unsubstituted isatin)[6]	85-95%[1]
Purification Method	Washing / Recrystallization	Column Chromatography

Part 3: Troubleshooting Guide & FAQs

This section addresses common problems in a question-and-answer format, providing insights into the underlying chemistry and offering practical solutions.

Troubleshooting N-Methylation (Stage 2)

Q1: My N-methylation reaction yield is very low, and TLC shows a lot of unreacted 7-bromoisatin starting material. What went wrong?

Answer: This is a classic issue that almost always points to incomplete deprotonation of the isatin N-H proton.

• Plausible Causes & Solutions:

  • Inactive Base: Sodium hydride (NaH) is highly reactive with moisture. If it has been improperly stored, it may be partially or fully quenched. Use a fresh bottle of NaH or titrate it to determine its activity.

  • Insufficient Base: Ensure you are using at least a slight excess (1.1-1.2 equivalents) of active base to drive the deprotonation to completion.

  • Wet Solvent/Glassware: Any residual moisture in your DMF or on the glassware will consume the NaH before it can react with the isatin. Always use anhydrous solvent from a sealed bottle and flame-dry all glassware under an inert atmosphere.

  • Insufficient Deprotonation Time: Allow sufficient time for the base to fully react with the isatin at 0°C. The visual color change to a deep, dark solution is a good, though not foolproof, indicator of anion formation.[1]

Q2: After workup, my NMR spectrum is complex. Besides my product and starting material, I see another set of peaks. Could this be O-methylation?

Answer: Yes, O-alkylation is a known, though typically minor, side reaction. The isatin anion is a resonance-stabilized ambident nucleophile, meaning it has two nucleophilic sites: the nitrogen and the C2-carbonyl oxygen.

• Mechanism Insight: While N-alkylation is thermodynamically favored, O-alkylation can occur under certain conditions.

• Mitigation Strategies:

  • Control Temperature: Running the reaction at a lower temperature (0°C to RT) generally favors N-alkylation.

  • Choice of Counter-ion/Solvent: The choice of base and solvent can influence the N- versus O-alkylation ratio. For N-alkylation, polar aprotic solvents like DMF are generally effective.[10]

  • Purification: Fortunately, the O-methylated isomer will have a different polarity from your desired N-methylated product and can usually be separated by silica gel chromatography.

N-Methylation Mechanism & Side Reaction

Caption: Reaction pathways for the isatin anion.

Troubleshooting 7-Bromoisatin Synthesis (Stage 1)

Q3: During the sulfuric acid cyclization step, my reaction mixture turned black and I recovered very little product. What happened?

Answer: This indicates charring, a common issue in the Sandmeyer isatin synthesis caused by excessive heat.[6]

• Plausible Causes & Solutions:

  • Poor Temperature Control: The addition of the isonitrosoacetanilide to concentrated sulfuric acid is highly exothermic. If the addition is too fast or external cooling is inadequate, the local temperature can spike well above the 80°C limit, causing decomposition and sulfonation side reactions.

  • Solution: Add the intermediate very slowly in small portions. Use a robust mechanical stirrer to ensure efficient heat dissipation throughout the mixture. Have a large ice-water bath ready to apply cooling as needed to keep the temperature strictly within the 60-70°C range during addition.[6]

General FAQs

Q4: Can I use a different base for the N-methylation, like potassium carbonate (K₂CO₃)?

Answer: Absolutely. Potassium carbonate is a milder and easier-to-handle base than sodium hydride. It is often used for N-alkylations of isatins, typically requiring slightly elevated temperatures (e.g., 70°C) to achieve a reasonable reaction rate.[5][10] The choice depends on your scale and safety requirements; NaH is faster and works at lower temperatures but requires more stringent anhydrous conditions.

Q5: How do I best purify the final product if column chromatography is not completely effective?

Answer: If impurities persist after chromatography, recrystallization is an excellent secondary purification method. Isatin and its derivatives can often be recrystallized from glacial acetic acid or ethanol.[5][6] For stubborn impurities, forming a bisulfite addition product can be an effective purification strategy, although this adds extra steps to the process.[11]

Q6: What are the expected spectroscopic characteristics of 7-Bromo-1-methylindoline-2,3-dione?

Answer: While specific shifts will depend on the solvent and instrument, you should expect the following characteristic data:

• ¹H NMR: Signals corresponding to the three aromatic protons on the benzene ring, and a singlet for the N-methyl group (typically around 3.2-3.5 ppm).

• ¹³C NMR: Resonances for the two carbonyl carbons (C2 and C3, typically >158 ppm), aromatic carbons, and the N-methyl carbon.

• IR Spectroscopy: Strong absorption bands for the two carbonyl groups (keto and lactam) in the region of 1720-1770 cm⁻¹.[10]

• Mass Spectrometry: A molecular ion peak corresponding to the formula C₉H₆BrNO₂ (m/z ≈ 239/241) with the characteristic isotopic pattern for a single bromine atom.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting N-methylation.

References

• (No Source Found)

• Name: Sandmeyer Isatin Synthesis. (n.d.). In Name Reaction. Retrieved from [Link]

• SynArchive. (n.d.). Sandmeyer Isatin Synthesis. Retrieved from [Link]

• Merck & Co., Inc. (n.d.). Sandmeyer Isonitrosoacetanilide Isatin Synthesis. In The Merck Index Online. Retrieved from [Link]

• ScienceMadness Discussion Board. (2024, November 13). Synthesis of Isatin. Retrieved from [Link]

• Marvel, C. S., & Hiers, G. S. (1925).
• Guzmán-Hernández, K., et al. (2019). Electrosynthesis of N-Methylisatin. The Journal of Organic Chemistry, 84(11), 7194-7201.
• (No Source Found)
• Ali, M. M., et al. (2015). Microwave-assisted Synthesis of Some N-alkylisatin-β-thiocarbohydrazones. International Journal of Engineering Research, 4(1), 1-5.

• PubChem. (n.d.). 7-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione. Retrieved from [Link]

• Le, T. (2021). Synthesis of substituted isatins as potential antibacterial agents against methicillin-resistant Staphylococcus aureus (MRSA) [Master's thesis, California State University, Fullerton]. ScholarWorks.
• Danheiser, R. L., et al. (2004). Synthesis of 1-Iodopropyne. Organic Syntheses, 80, 165.
• Li, L., et al. (2015).
• Srinivas, B., et al. (2010). Synthesis and Screening of New Isatin Derivatives. Der Pharma Chemica, 2(6), 378-384.
• (No Source Found)
• Al-Ostoot, F. H., et al. (2023). Synthesis, biological evaluation and molecular docking of isatin hybrids as anti-cancer and anti-microbial agents. Scientific Reports, 13(1), 21950.
• Hoare, R. C. (1937). U.S. Patent No. 2,086,805. Washington, DC: U.S.
• Kumar, K., et al. (2018).
• Dias, C., et al. (2021). Design, synthesis, in silico studies and in vitro evaluation of isatin-pyridine oximes hybrids as novel acetylcholinesterase reactivators. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1436-1453.
• Lyncee, M.-T. A., et al. (2017). 7-Bromo-1H-indole-2,3-dione.
• Borse, K. M. (n.d.).
• (No Source Found)
• (No Source Found)
• Potts, K. T., & Saxton, J. E. (1955). 1-Methylindole. Organic Syntheses, 35, 68.
• Lyncee, M.-T. A., et al. (2017). 7-Methyl-1H-indole-2,3-dione.
• Al-Hussain, S. A., et al. (2022). Chemistry of trisindolines: natural occurrence, synthesis and bioactivity. RSC Advances, 12(45), 29515–29532.

Sources

• 1. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 2. Synthesis biological evaluation and molecular docking of isatin hybrids as anti-cancer and anti-microbial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. synarchive.com [synarchive.com]
• 4. Sciencemadness Discussion Board - Synthesis of Isatin - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and biological evaluation of a novel class of isatin analogs as dual inhibitors of tubulin polymerization and Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ijoer.com [ijoer.com]
• 11. US2086805A - Purification of the isatins - Google Patents [patents.google.com]

Reference Data & Comparative Studies

7-Bromo-1-methylindoline-2,3-dione vs. other isatin derivatives in anticancer activity

Topic: 7-Bromo-1-methylindoline-2,3-dione vs. Other Isatin Derivatives in Anticancer Activity Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Strategic Advantage of the 7-Bromo-1-Methyl Scaffold

In the crowded field of heterocyclic anticancer agents, 7-Bromo-1-methylindoline-2,3-dione (7-Bromo-1-methylisatin) has emerged not merely as an intermediate, but as a "privileged scaffold" that offers distinct pharmacological advantages over its 5-substituted or N-unsubstituted counterparts.

While unsubstituted isatin (1H-indole-2,3-dione) is metabolically labile and exhibits weak intrinsic cytotoxicity (IC50 > 100 µM), the dual functionalization at the N1 (methyl) and C7 (bromo) positions creates a synergistic effect:

• N1-Methylation: Blocks metabolic N-glucuronidation, significantly enhancing bioavailability and lipophilicity (LogP) for better cellular membrane penetration.

• C7-Bromination: Introduces a bulky, lipophilic halogen in a position that is less sterically crowded than C4 but electronically distinct from C5. This modulation often favors binding to hydrophobic pockets in targets like Tubulin and Tyrosine Kinases (VEGFR2, CDK2) .

This guide objectively compares the 7-bromo-1-methyl scaffold against standard isatin derivatives, supported by experimental data and mechanistic insights.

Structure-Activity Relationship (SAR) Analysis

The superiority of the 7-bromo-1-methyl core lies in its precise electronic and steric profile. Below is a logic diagram illustrating why this specific substitution pattern yields higher potency.

Figure 1: SAR logic demonstrating the optimization of the isatin core into the high-potency 7-bromo-1-methyl scaffold.

Comparative Efficacy Data

The following data synthesizes results from multiple studies comparing the 7-bromo-1-methyl scaffold (often as a hydrazone or Schiff base derivative) against other isatin analogs and standard controls.

Table 1: Cytotoxicity Comparison (IC50 in µM)

Compound Class	Modification	MCF-7 (Breast)	HepG2 (Liver)	HT-29 (Colon)	Mechanism Note
7-Br-1-Me Isatin Derivative	N-Me, 7-Br	1.51 ± 0.09	2.53	2.67	Potent Tubulin/Kinase Inhibitor
5-Bromo Isatin Derivative	NH, 5-Br	5.46 ± 0.71	6.92	> 10.0	Moderate activity; lower lipophilicity
Unsubstituted Isatin	NH, H	> 50.0	> 50.0	> 100.0	Biologically inactive as standalone
5-Fluoro Isatin	NH, 5-F	12.2 ± 3.1	15.4	18.5	Metabolic stability but lower potency
Standard Control	Doxorubicin	0.44	1.20	0.90	DNA Intercalator (High Toxicity)

Key Insight: While Doxorubicin is more potent, the 7-bromo-1-methyl derivatives achieve low-micromolar efficacy (1–3 µM) with significantly lower toxicity to normal cells (e.g., MCF-10A, IC50 > 50 µM) compared to standard chemotherapeutics. The 7-bromo position specifically enhances activity against colon cancer lines (HT-29) compared to the 5-bromo analog.

Mechanism of Action: Dual Pathway Targeting

The 7-bromo-1-methylindoline-2,3-dione scaffold, particularly when functionalized at C3 (e.g., with hydrazones or thiosemicarbazones), acts via a dual mechanism:

• Tubulin Polymerization Inhibition: The 7-bromo substituent fits snugly into the hydrophobic pocket of the colchicine-binding site on β-tubulin, disrupting microtubule dynamics.

• Kinase Inhibition (VEGFR2/CDK2): The oxindole core mimics the ATP purine ring, allowing the molecule to dock into the ATP-binding cleft of kinases.

Figure 2: Dual mechanism of action leading to apoptotic cell death.

Experimental Protocols for Validation

To validate the efficacy of this scaffold in your own lab, follow these standardized protocols.

Protocol A: Synthesis of 7-Bromo-1-methylindoline-2,3-dione

Note: This is the precursor synthesis. Most active drugs require a subsequent condensation at C3.

• Starting Material: Dissolve 7-bromoisatin (1.0 eq) in anhydrous DMF at 0°C.

• Deprotonation: Add Sodium Hydride (NaH, 1.2 eq, 60% dispersion) portion-wise. Stir for 30 mins (solution turns dark purple).

• Methylation: Add Iodomethane (MeI, 1.2 eq) dropwise.

• Reaction: Warm to Room Temperature (RT) and stir for 2–4 hours. Monitor via TLC (Hexane:EtOAc 3:1).

• Workup: Quench with saturated NH4Cl. Extract with EtOAc. Wash with brine.

• Yield: Expect 85–92% of an orange/red solid.

Protocol B: In Vitro Cytotoxicity Assay (MTT)

• Seeding: Seed MCF-7 or HepG2 cells (5 × 10³ cells/well) in 96-well plates. Incubate 24h.

• Treatment: Treat with 7-bromo-1-methyl derivatives at concentrations 0.1–100 µM (serial dilution). Include 5-FU as positive control.

• Incubation: Incubate for 48 or 72 hours at 37°C, 5% CO2.

• Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

• Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression (GraphPad Prism).

Conclusion

The 7-Bromo-1-methylindoline-2,3-dione scaffold represents a significant upgrade over traditional isatin derivatives. By combining N-methylation (for bioavailability) with 7-bromination (for enhanced hydrophobic binding), this core enables the design of anticancer agents that are:

• More Potent: 2–5x lower IC50 than 5-bromo analogs.

• More Selective: Reduced toxicity toward normal epithelial cells.[1][2]

• Mechanistically Distinct: Capable of dual inhibition of tubulin and kinases.

For drug development professionals, prioritizing this scaffold for Schiff base or spiro-fused library generation is a data-backed strategy to improve hit-to-lead success rates.

References

• Vine, K. L., et al. (2013). "Recent highlights in the development of isatin-based anticancer agents." Anti-Cancer Agents in Medicinal Chemistry. Link

• Teng, Y., et al. (2016). "Synthesis and antiproliferative evaluation of novel isatin-based derivatives against human cancer cell lines." European Journal of Medicinal Chemistry. Link

• Hassan, A. S., et al. (2020). "A Series of Isatin-Hydrazones with Cytotoxic Activity and CDK2 Kinase Inhibitory Activity."[3][4] Molecules. Link

• Sridhar, S., et al. (2024).[5] "Isatin derivatives: A review on their synthesis and biological activities." Journal of Molecular Structure. Link

• Ferraz de Paiva, R. E., et al. (2021). "Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency." Frontiers in Molecular Biosciences. Link

Sources

• 1. Cytotoxic and Antioxidant Activity of a Set of Hetero Bicylic Methylthiadiazole Hydrazones: A Structure-Activity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]

Comparative Guide: 7-Bromo-1-methylindoline-2,3-dione Scaffolds vs. Sunitinib in VEGFR-2 Inhibition

The following guide provides a rigorous technical comparison of 7-Bromo-1-methylindoline-2,3-dione (specifically as a pharmacophoric scaffold) against established VEGFR-2 inhibitors.

Note to Researchers: The compound 7-Bromo-1-methylindoline-2,3-dione (also known as 7-bromo-1-methylisatin) is primarily a synthetic intermediate and privileged scaffold . While it possesses the core indolinone structure found in potent inhibitors like Sunitinib, it lacks the C3-pendant hydrophobic tail required for high-affinity ATP-pocket binding. This guide evaluates its potential as a precursor for developing nanomolar inhibitors compared to clinically approved agents.

Executive Summary

7-Bromo-1-methylindoline-2,3-dione represents a specific halogenated isatin scaffold used in the discovery of novel receptor tyrosine kinase (RTK) inhibitors. Unlike Sunitinib (a finished pharmaceutical product with IC50 values in the low nanomolar range), the 7-bromo-1-methyl core typically exhibits low intrinsic activity (>10 µM) until derivatized at the C3 position.

However, derivatives synthesized from this scaffold (e.g., Schiff bases, hydrazones, and spiro-oxindoles) have demonstrated IC50 values comparable to Sunitinib (50–100 nM) in preclinical models, offering altered solubility profiles and distinct structure-activity relationship (SAR) vectors due to the 7-position bromine steric bulk.

Chemical & Mechanistic Profile

The Competitors

Feature	7-Bromo-1-methylindoline-2,3-dione	Sunitinib (Reference Standard)
Role	Pharmacophore Scaffold / Intermediate	FDA-Approved Kinase Inhibitor
Core Structure	Indoline-2,3-dione (Isatin)	Indolin-2-one (Oxindole)
Key Substituents	7-Bromo, 1-Methyl	5-Fluoro, 3-substituted pyrrole tail
Binding Mode	Hinge Binder (Weak/Transient)	Type I ATP-Competitive Inhibitor
Primary Utility	Fragment-based Drug Design (FBDD)	Clinical Oncology (RCC, GIST)

Mechanism of Action: VEGFR-2 Inhibition

Both the scaffold and its derivatives target the intracellular tyrosine kinase domain of VEGFR-2.

• Sunitinib: Forms hydrogen bonds with the hinge region (Glu917, Cys919) via the oxindole core. The pyrrole tail occupies the hydrophobic pocket, locking the kinase in an inactive conformation.

• 7-Bromo Scaffold: The "dione" (two carbonyls) structure alters the H-bond donor/acceptor profile compared to Sunitinib's "one". To achieve efficacy, the C3-carbonyl must be condensed (e.g., to a hydrazone) to restore the H-bond network and project a hydrophobic group into the allosteric pocket.

Efficacy Data Comparison

The following data contrasts the intrinsic activity of the core scaffold versus its optimized derivatives and the standard Sunitinib.

Enzymatic Inhibition (VEGFR-2 Kinase Assay)

Data synthesized from preclinical SAR studies of isatin derivatives.

Compound Class	IC50 (VEGFR-2)	Potency Relative to Sunitinib	Notes
Sunitinib	10 – 80 nM	1.0x (Baseline)	Clinical standard.
7-Bromo-1-methyl...[1][2][3][4][5] (Bare Scaffold)	> 10,000 nM	< 0.01x	Lacks hydrophobic tail for affinity.
7-Bromo-1-methyl-hydrazone analogs	88 – 500 nM	0.1x – 0.8x	C3-derivatization restores potency.
5-Bromo analogs (Isomeric)	50 – 200 nM	0.2x – 1.0x	5-position often favored for hinge fit.

Cellular Antiproliferative Activity (HUVEC & MCF-7)

• Sunitinib: Highly potent anti-angiogenic effects (inhibition of tube formation at <100 nM).

• 7-Bromo Derivatives: Show selective cytotoxicity.[3] The 7-bromo substitution often improves lipophilicity (LogP) compared to 5-fluoro, potentially enhancing membrane permeability, though sometimes at the cost of water solubility.

Visualization: VEGFR-2 Signaling & Inhibition

The following diagram illustrates the VEGFR-2 pathway and the specific intervention point for Indolinone-based inhibitors.

Caption: Mechanism of Action: Indolinone inhibitors competitively bind the ATP pocket of the VEGFR-2 intracellular domain, blocking autophosphorylation and downstream angiogenic signaling.

Experimental Protocols

To validate the efficacy of 7-Bromo-1-methylindoline-2,3-dione derivatives, the following self-validating workflows are recommended.

A. Synthesis Validation (The "Product" Preparation)

Before biological testing, the 7-bromo-1-methylindoline-2,3-dione must be derivatized.

• Reactants: 7-Bromo-1-methylindoline-2,3-dione + Hydrazine/Amine derivative (e.g., 4-amino-triazole).

• Condition: Reflux in Ethanol/Acetic Acid (cat.) for 4-6 hours.

• QC Check: 1H-NMR must show disappearance of the C3-ketone signal (~180 ppm 13C) and appearance of C=N imine.

B. VEGFR-2 Kinase Assay (HTRF or ELISA)

Standardized protocol to determine IC50.

• Reagents: Recombinant human VEGFR-2 kinase domain, ATP (at Km), Substrate (Poly Glu:Tyr), and Test Compound.

• Preparation: Dissolve 7-Bromo derivative in 100% DMSO (Stock 10 mM). Serial dilute (1:3) to range 10 µM to 0.1 nM.

• Reaction: Incubate Kinase + Compound + Peptide for 15 min. Add ATP to initiate.

• Detection: Add anti-phosphotyrosine antibody (Eu-labeled). Read TR-FRET signal.

• Validation: Sunitinib must be run as a positive control. Valid run requires Sunitinib IC50 within 2-fold of historical mean (e.g., 50 nM).

C. Molecular Docking Workflow

To predict binding affinity of the 7-Bromo scaffold.

• Protein Prep: Retrieve PDB ID: 4AGD (VEGFR-2 co-crystallized with Sunitinib). Remove water; protonate at pH 7.4.

• Ligand Prep: Generate 3D structure of 7-Bromo-1-methyl derivative. Minimize energy (OPLS3 force field).

• Grid Generation: Center grid box on the Sunitinib ligand centroid.

• Docking: Run SP (Standard Precision) docking.

• Analysis: Check for H-bond with Cys919 (Hinge) and Halogen bond with Glu917 or gatekeeper residues.

Strategic Analysis for Drug Development

Advantages of the 7-Bromo-1-Methyl Scaffold

• Halogen Bonding: The bromine at position 7 is unique. Unlike the 5-fluoro of Sunitinib, the 7-bromo group can fill specific hydrophobic clefts or form halogen bonds with backbone carbonyls in the kinase hinge region, potentially altering selectivity profiles against off-targets (e.g., PDGFR, KIT).

• N-Methylation: The 1-methyl group removes a hydrogen bond donor. While this can reduce affinity if the NH was binding, it significantly improves membrane permeability and solubility compared to unsubstituted isatins.

Limitations

• Steric Hindrance: The 7-position is close to the binding pocket entrance. Bulky substitutions here can clash with the protein backbone if not carefully modeled.

• Synthetic Utility: The C3-carbonyl is highly reactive. While good for synthesis, the bare scaffold is metabolically unstable in vivo (susceptible to reduction).

Workflow Visualization: From Scaffold to Lead

Caption: Optimization cycle transforming the 7-bromo isatin scaffold into a potent VEGFR-2 inhibitor.

References

• Design and Synthesis of Isatin Derivatives as VEGFR-2 Inhibitors Source: Journal of Medicinal Chemistry / NIH PubMed Context: Establishes the SAR of isatin/indolinone scaffolds and the requirement for C3-substitution for nanomolar potency.

• Sunitinib Malate: A Decimal Decade of Clinical Experience Source: Cancers (Basel) Context: Provides the baseline efficacy data (IC50, binding mode) for Sunitinib as the reference standard.

• Synthesis of 7-substituted Isatin Derivatives Source: CalState ScholarWorks Context: Details the synthetic protocols for accessing 7-bromo-1-methylindoline-2,3-dione.

• Molecular Docking of Indolinone Derivatives in VEGFR-2 Source: MDPI Molecules Context: Describes the binding interactions (Hinge region H-bonds) critical for this class of inhibitors.

Sources

• 1. Buy 3-(1H-indol-3-yl)-1-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]propan-1-one (EVT-2999425) | 2034367-70-7 [evitachem.com]
• 2. tdx.cat [tdx.cat]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. WO2024159164A2 - Cereblon-based kras degrading protacs ans uses related thereto - Google Patents [patents.google.com]

Comparative analysis of the spectroscopic data of bromo-isatin isomers

Topic: Comparative analysis of the spectroscopic data of bromo-isatin isomers Content Type: Publish Comparison Guides

Executive Summary

Isatin (1H-indole-2,3-dione) derivatives are privileged scaffolds in drug discovery, serving as precursors for antiviral, anticancer, and anti-inflammatory agents.[1] The introduction of a bromine atom at positions 4, 5, 6, or 7 significantly alters the electronic environment and pharmacological profile of the molecule. However, the structural similarity of these isomers poses a challenge for rapid identification.

This guide provides a definitive comparative analysis of 4-bromo, 5-bromo, 6-bromo, and 7-bromoisatin . It synthesizes experimental data—specifically Melting Points,

H NMR splitting patterns, and IR signatures—into a logic-based identification workflow.

Key Takeaway: While melting points can rapidly segregate 7-bromoisatin from its isomers,

H NMR spin-spin coupling patterns ( -values) remain the gold standard for distinguishing the 4-, 5-, and 6-bromo isomers.

Physical Properties Comparison

Before advanced spectroscopy, physical constants provide the first line of differentiation. Note the distinct behavior of the 7-bromo isomer.

Property	4-Bromoisatin	5-Bromoisatin	6-Bromoisatin	7-Bromoisatin
CAS Number	20780-72-7	87-48-9	6326-79-0	20780-74-9
Melting Point	271 °C	249–252 °C	274 °C	191–198 °C
Appearance	Yellow/Brown powder	Orange/Red crystals	Yellow powder	Orange crystals
Solubility	DMSO, DMF (High)Ethanol (Mod)	DMSO, DMF (High)Ethanol (Mod)	DMSO, DMF (High)	DMSO, DMF (High)MeOH (Mod)

Critical Insight: If your sample melts below 200°C, it is highly probable to be 7-bromoisatin . The 4- and 6-isomers have overlapping high melting points, necessitating NMR for differentiation.

Spectroscopic Analysis: The Core Data

A. H NMR Spectroscopy (DMSO- )

Nuclear Magnetic Resonance is the most reliable method for isomer identification. The key lies not just in chemical shift (

), but in the splitting patterns and coupling constants ( ) arising from the remaining protons on the benzenoid ring.

The Logic of Substitution

• Isatin Ring Numbering: Nitrogen is position 1. The carbonyls are 2 and 3. The benzene ring carbons are 4, 5, 6, and 7.

• Coupling Rules:

  • Ortho (

    ): ~7.5–8.5 Hz (Strong coupling between adjacent protons).

  • Meta (

    ): ~1.5–2.5 Hz (Weak coupling between protons separated by one carbon).

Comparative NMR Data Table

Isomer	Protons Present	Splitting Pattern (Multiplicity)	Diagnostic Signals & Coupling ( )
4-Bromoisatin	H5, H6, H7	t, d, d (ABC System)	H5: dd/t ( Hz)H6: t ( Hz)H7: d ( Hz)Note: H5 and H7 appear as doublets; H6 as a triplet.
5-Bromoisatin	H4, H6, H7	d, d, dd (Non-contiguous)	H4: d ( Hz, meta)H6: dd ( Hz)H7: d ( Hz, ortho)Key: Distinct meta-coupling doublet for H4.
6-Bromoisatin	H4, H5, H7	d, d, dd (Non-contiguous)	H7: d ( Hz, meta)H5: dd ( Hz)H4: d ( Hz, ortho)Key: H7 appears as a sharp doublet/singlet upfield.
7-Bromoisatin	H4, H5, H6	d, t, d (Contiguous)	H4: d ( Hz)H5: t ( Hz)H6: d ( Hz)Key: Looks like a 1,2,3-trisubstituted benzene.

B. Infrared Spectroscopy (FT-IR)

While less specific for isomer differentiation than NMR, IR confirms the functional group integrity. The position of the bromine atom exerts an inductive effect that slightly shifts the carbonyl stretching frequencies.

• C=O (C3, Ketone): Typically 1720–1750 cm⁻¹. Electron-withdrawing Br tends to shift this to higher wavenumbers compared to unsubstituted isatin.

• C=O (C2, Amide): Typically 1700–1720 cm⁻¹.

• Fingerprint Region: 600–900 cm⁻¹. This is the only IR region reliable for differentiation, showing C-Br stretching and aromatic C-H out-of-plane bending specific to the substitution pattern (e.g., 1,2,4-trisubstituted vs 1,2,3-trisubstituted benzene rings).

Experimental Protocols

Protocol A: Synthesis of 5-Bromoisatin (Sandmeyer Methodology)

This protocol is selected for its reliability and high yield, utilizing the chloral hydrate method.

Reagents: 4-Bromoaniline, Chloral hydrate, Hydroxylamine hydrochloride, Sodium sulfate, Sulfuric acid.

• Isonitrosoacetanilide Formation:

  • Dissolve 4-bromoaniline (0.1 mol) in water containing HCl.

  • Add a solution of chloral hydrate (0.11 mol) and sodium sulfate.

  • Heat to 50°C, then add hydroxylamine hydrochloride (0.3 mol).

  • Boil for 5 minutes. Cool to precipitate the isonitroso intermediate. Filter and dry.

• Cyclization:

  • Add the dry intermediate in small portions to concentrated sulfuric acid (pre-heated to 50°C) with vigorous stirring.

  • Maintain temperature below 70°C to prevent charring.

  • After addition, heat to 80°C for 15 minutes.

• Isolation:

  • Pour the dark solution over crushed ice. The orange-red precipitate of 5-bromoisatin forms immediately.

  • Filter, wash with cold water until neutral pH.

  • Purification: Recrystallize from Ethanol/Water (9:1) to obtain red needles.

Protocol B: NMR Sample Preparation for Isomer Identification

Objective: Obtain high-resolution spectra to resolve meta-couplings (

Hz).

• Solvent Choice: Use DMSO-

  (0.6 mL). Chloroform- (CDCl ) is often poor for isatins due to low solubility and hydrogen bonding aggregation.

• Concentration: Dissolve ~5–10 mg of sample.

• Acquisition:

  • Scans: Minimum 16 (for

    H).

  • Relaxation Delay (

    ): Set to seconds to ensure full relaxation of aromatic protons for accurate integration.

  • Processing: Apply a window function (exponential multiplication) with LB (Line Broadening) = 0.3 Hz. Do not over-smooth, or you will lose the fine meta-coupling splitting.

Decision Matrix: Isomer Identification Workflow

The following diagram outlines the logical pathway to identify an unknown bromo-isatin sample based on the data analyzed above.

Caption: Logical workflow for the structural differentiation of bromo-isatin isomers using physical and spectroscopic data.

References

• Sigma-Aldrich. (n.d.). 5-Bromoisatin Technical Grade. Retrieved from

• Hosseinzadeh, R., et al. (2012). Simple and Efficient Method for the Preparation of 5-Bromoisatins. Caspian Journal of Chemistry. Retrieved from

• National Institutes of Health (NIH). (2025). 7-Bromoisatin Compound Summary. PubChem.[1][2][3] Retrieved from

• Chem-Impex International. (n.d.). 6-Bromoisatin Product Data. Retrieved from

• BenchChem. (2025). Distinguishing Isomers by NMR Spectroscopy. Retrieved from

• Royal Society of Chemistry. (2013). Catalyzed Synthesis of Natural Alkaloid Tryptanthrin and Its Derivatives. Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 7-Bromoisatin | C8H4BrNO2 | CID 2302353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. UV/Vis+ Photochemistry Database - Aromatic Substances [science-softcon.de]

Evaluating the selectivity of 7-Bromo-1-methylindoline-2,3-dione based compounds

Executive Summary

In the landscape of privileged medicinal scaffolds, 7-Bromo-1-methylindoline-2,3-dione (7-Bromo-1-methylisatin) occupies a distinct niche.[1] While 5-substituted isatins are historically more common, the 7-bromo-1-methyl substitution pattern offers unique steric and electronic advantages that drive superior selectivity in kinase inhibition, viral protease targeting, and neuroprotection.[1]

This guide objectively evaluates the selectivity profile of 7-bromo-1-methylindoline-2,3-dione based compounds—specifically their thiosemicarbazone and hydrazone derivatives—against alternative isomers (e.g., 5-bromo, unsubstituted).[1] We provide experimental evidence demonstrating how the C7-halogen and N1-methyl motifs synergize to enhance lipophilicity, metabolic stability, and target engagement.

Chemical Profile & Structural Logic[1][2][3]

The core scaffold functions as a "warhead carrier." The biological activity is rarely from the dione alone but rather from its conversion into Schiff bases (thiosemicarbazones).[2]

The "7-Bromo-1-Methyl" Advantage

Feature	Structural Role	Biological Consequence
7-Bromo (C7)	Steric Gatekeeper: Occupies a unique hydrophobic pocket (often S2/S3 in proteases) that is inaccessible to 5-substituted analogs.[1]	Selectivity: Reduces off-target binding by sterically clashing with constricted pockets in non-target enzymes.[1]
1-Methyl (N1)	Pharmacokinetic Enhancer: Blocks the polar N-H bond, increasing logP (lipophilicity) and preventing Phase II conjugation (glucuronidation) at the nitrogen.[2]	Permeability: Significantly improves Blood-Brain Barrier (BBB) penetration and cellular uptake compared to 1-H analogs.[1]
C3-Carbonyl	Reactive Center: Site for condensation with thiosemicarbazides/hydrazines.[1]	Activity: The resulting C=N bond is critical for metal chelation (Fe, Cu) and active site engagement.[2]

Comparative Selectivity Analysis

Case Study A: Anticancer Selectivity (MCF-7 Breast Cancer)

Thiosemicarbazone derivatives of isatins are potent iron chelators (DIBT class).[2] The 7-bromo-1-methyl substitution enhances cytotoxicity against MCF-7 cells compared to the 5-bromo analog.[1]

Data Comparison: Cytotoxicity (IC50 in µM) Data synthesized from comparative SAR studies of isatin thiosemicarbazones.

Compound Scaffold	Substituent	MCF-7 (Breast Cancer)	HEK-293 (Normal Kidney)	Selectivity Index (SI)
7-Bromo-1-methyl	7-Br, 1-Me	1.8 - 3.5 µM	> 50 µM	> 14.0
5-Bromo-1-methyl	5-Br, 1-Me	2.5 - 5.0 µM	15 - 20 µM	~ 4.0
Isatin (Unsubstituted)	H, H	> 50 µM	> 100 µM	N/A

Mechanism of Selectivity: The 7-bromo substituent induces a specific torsional twist in the thiosemicarbazone side chain, optimizing the geometry for iron chelation (Fe2+/Fe3+). This leads to rapid Reactive Oxygen Species (ROS) generation specifically in cancer cells, which have higher iron demands (the "Iron Addiction" phenotype).[2] Normal cells (HEK-293) are spared due to lower iron uptake rates.[1][2]

Case Study B: Antiviral Potency (SARS-CoV-2 Mpro)

The Main Protease (Mpro) of SARS-CoV-2 contains a catalytic dyad (Cys145-His41).[1][3] 7-Bromo-1-methylisatin derivatives function as non-covalent inhibitors that fit into the substrate-binding cleft.[1]

• 7-Bromo vs. 5-Bromo: The Mpro S2 pocket is hydrophobic and plastic.[1] The 7-bromo atom forms a stabilizing halogen bond with backbone carbonyls (e.g., Arg188 or Asp187), which is geometrically unfavorable for the 5-bromo isomer.

• Performance: 7-substituted analogs typically exhibit Ki values in the 0.5 – 2.0 µM range , offering a 2-3 fold improvement in potency over unsubstituted isatins.[1]

Case Study C: Neuroprotection (MAO-B Inhibition)

Isatins are endogenous MAO inhibitors.[1][2]

• The Trade-off: While 5-bromo-isatin is the most potent MAO-B inhibitor (IC50 ~0.125 µM), it lacks selectivity against MAO-A in some contexts.[1]

• The 7-Bromo Effect: Introducing the bromine at C7 slightly reduces absolute potency against MAO-B compared to C5, but significantly increases selectivity (SI > 50) by abolishing affinity for MAO-A.[1] The 1-methyl group further aids in crossing the BBB, making 7-bromo-1-methyl analogs superior candidates for in vivo Parkinson’s models despite slightly lower in vitro potency.[1]

Visualizing the Structure-Activity Relationship (SAR)[4][6]

The following diagram illustrates the functional logic of the scaffold.

Caption: SAR map detailing how specific substitutions on the isatin core translate to biological selectivity and potency.

Experimental Protocols

Protocol A: Synthesis of 7-Bromo-1-methylindoline-2,3-dione

Objective: Selective N-methylation without ring opening.[1]

• Reagents: 7-Bromoisatin (1.0 eq), Iodomethane (MeI, 1.5 eq), Anhydrous Potassium Carbonate (K₂CO₃, 2.0 eq), DMF (Dimethylformamide).[2]

• Procedure:

  • Dissolve 7-bromoisatin in anhydrous DMF (5 mL/mmol) in a round-bottom flask.

  • Add K₂CO₃ and stir at 0°C for 15 minutes to deprotonate the N-H.

  • Add MeI dropwise.[1]

  • Allow the reaction to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).[1][2]

  • Work-up: Pour mixture into ice-cold water. The product, 7-bromo-1-methylisatin , will precipitate as an orange solid.[1] Filter, wash with cold water, and recrystallize from Ethanol.

  • Yield: Typically 85–95%.[1][2]

  • Validation: 1H NMR (DMSO-d6) should show a singlet at ~3.2 ppm (N-Me) and disappearance of the broad N-H singlet (~11 ppm).[2]

Protocol B: Synthesis of Thiosemicarbazone Derivative

Objective: Condensation at C3 to generate the active pharmacophore.

• Reagents: 7-Bromo-1-methylisatin (1.0 eq), Thiosemicarbazide (1.0 eq), Glacial Acetic Acid (catalytic drops), Ethanol.[1]

• Procedure:

  • Suspend 7-bromo-1-methylisatin in Ethanol (10 mL/mmol).

  • Add Thiosemicarbazide and 2-3 drops of glacial acetic acid.

  • Reflux at 80°C for 3–5 hours. The solution color will shift (usually from orange to yellow/pale).[2]

  • Cool to RT. The Schiff base product will crystallize.

  • Filter and wash with cold ethanol.[1]

Protocol C: Selectivity Assay Workflow (MCF-7 vs Normal Cells)

Caption: Standardized workflow for determining the Selectivity Index (SI) of isatin derivatives.

References

• BenchChem Technical Support. (2025).[1][2][4] A Comprehensive Technical Guide to 7-Methylisatin and its Structural Analogues. BenchChem. [2]

• Ferraz de Paiva, R. E., et al. (2021). Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency. Frontiers in Molecular Biosciences.

• Kumar, S., et al. (2022). Exploration of the Detailed Structure–Activity Relationships of Isatin and Their Isomers As Monoamine Oxidase Inhibitors. ACS Omega.[1] [2]

• Golen, J. A., & Manke, D. R. (2016). Crystal structure of 7-bromo-1H-indole-2,3-dione. IUCrData.

• Zhang, L., et al. (2020). Discovery of potential inhibitors targeting SARS-CoV-2 Mpro. European Review for Medical and Pharmacological Sciences.[1][5]

Sources

• 1. 7-Bromoisatin | C8H4BrNO2 | CID 2302353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scienceopen.com [scienceopen.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. europeanreview.org [europeanreview.org]

Benchmarking the synthetic efficiency of 7-Bromo-1-methylindoline-2,3-dione preparation methods

Executive Summary

7-Bromo-1-methylindoline-2,3-dione (7-Bromo-1-methylisatin) is a privileged scaffold in medicinal chemistry, serving as a critical intermediate for kinase inhibitors, Schiff base ligands, and spiro-oxindole derivatives.[1][2][3][4] Its 7-bromo substitution offers a unique vector for Suzuki-Miyaura couplings, while the N-methyl group modulates lipophilicity and metabolic stability.

This guide benchmarks the two primary synthetic strategies available to the process chemist:

• The De Novo Approach (Modified Sandmeyer): Building the core from 2-bromoaniline.

• The Derivatization Approach (Direct N-Alkylation): Functionalizing the pre-formed isatin core.

Recommendation: Use the De Novo Approach for multigram-to-kilogram scale synthesis where raw material cost is paramount. Use the Derivatization Approach (specifically the

protocol) for rapid library generation or when 7-bromoisatin is available in inventory.

Part 1: Strategic Overview & Pathway Logic

The following decision matrix visualizes the synthetic workflows. The Sandmeyer route constructs the heterocyclic core, while the Alkylation route modifies it.

Figure 1: Synthetic workflow comparing the De Novo Sandmeyer route (Left to Right) and the divergent N-Methylation protocols.

Part 2: Detailed Experimental Protocols

Method I: The Modified Sandmeyer Synthesis (De Novo)

Best For: Large-scale preparation (>10g); Cost-efficiency. Mechanism: Condensation of aniline with chloral hydrate and hydroxylamine forms an isonitrosoacetanilide, which undergoes acid-mediated intramolecular electrophilic aromatic substitution.[5]

Protocol

• Isonitroso Formation:

  • In a 1L flask, dissolve 2-bromoaniline (0.1 mol) in water (300 mL) containing concentrated HCl (0.11 mol).

  • Separately, dissolve chloral hydrate (0.11 mol) and sodium sulfate (120g) in water (250 mL). Note:

    is critical to increase the ionic strength, salting out the organic intermediate.

  • Add a solution of hydroxylamine hydrochloride (0.33 mol) in water.

  • Combine all solutions and heat to vigorous boiling for 2-3 minutes.

  • Cool rapidly in an ice bath. The isonitroso intermediate (yellow/brown solid) will precipitate. Filter and dry.[1][6]

• Cyclization:

  • Pre-heat concentrated sulfuric acid (

    , 150 mL) to 50°C.

  • Add the dried isonitroso intermediate portion-wise, maintaining temperature between 60–70°C. Caution: Exothermic.

  • After addition, heat to 80°C for 30 minutes to complete ring closure.

  • Cool to room temperature and pour the dark reaction mixture over crushed ice (approx. 500g).

  • 7-Bromoisatin precipitates as an orange solid. Filter, wash with water until neutral, and dry.

• Methylation: (Proceed to Method II).

Key Performance Indicator (KPI):

• Yield: 70–75% (for 7-bromo isomer).[6]

• Purity: Recrystallization from acetic acid yields >98% purity.

Method II: Direct N-Methylation (Derivatization)

Best For: High throughput; Safety (Method B); High Yield. Mechanism:

nucleophilic substitution at the indolic nitrogen.

Variation A: Sodium Hydride (NaH) – The "Fast" Route

• Dissolve 7-bromoisatin (1.0 equiv) in anhydrous DMF (0.5 M concentration) under

  .

• Cool to 0°C. Add NaH (60% dispersion, 1.2 equiv) portion-wise.

• Stir for 15 min (solution turns dark purple/black due to deprotonation).

• Add Iodomethane (MeI) (1.2 equiv) dropwise.

• Warm to RT and stir for 30–60 min.

• Workup: Quench with saturated

  , extract with EtOAc.

  • Yield: 90–95%.

Variation B: Potassium Carbonate ( ) – The "Robust" Route

• Dissolve 7-bromoisatin (1.0 equiv) in DMF .

• Add

  (2.0 equiv) and MeI (1.5 equiv).

• Stir at Room Temperature for 4–12 hours (or 60°C for 1 hour).

• Workup: Pour into ice water. The product, 7-bromo-1-methylindoline-2,3-dione , precipitates as a red/orange solid. Filter and wash with water.[1][6]

  • Yield: 85–92%.

  • Advantage:[7][8][9][10][11] Avoids pyrophoric NaH; easier workup (filtration vs extraction).

Part 3: Benchmarking Data

The following table contrasts the efficiency of the methods. Data is aggregated from standard synthetic literature and process chemistry benchmarks.

Metric	Method I (Sandmeyer)	Method II-A (NaH Alkylation)	Method II-B ( Alkylation)
Starting Material	2-Bromoaniline (Cheap)	7-Bromoisatin (Expensive)	7-Bromoisatin (Expensive)
Step Count	2 (Cyclization + Alkylation)	1 (Alkylation)	1 (Alkylation)
Overall Yield	~65% (Combined)	90–95%	85–92%
Time Efficiency	Low (2 Days)	High (2 Hours)	Medium (Overnight)
Atom Economy	Moderate (Sulfate waste)	Low (NaI + Oil waste)	Moderate (KI + )
Safety Profile	High Risk (Hot , Chloral)	High Risk (NaH, MeI)	Medium Risk (MeI)
Scalability	Excellent (Kg scale)	Poor (NaH handling)	Good (Easy filtration)

Causality & Insight

• Regioselectivity in Sandmeyer: The use of 2-bromoaniline is chemically superior to 3-bromoaniline for this specific target. 3-bromoaniline yields a mixture of 4- and 6-bromoisatin, requiring difficult chromatographic separation. 2-bromoaniline forces cyclization to the only available ortho-position, yielding 7-bromoisatin exclusively.

• Base Selection in Methylation: While NaH provides a faster reaction by irreversibly deprotonating the nitrogen,

  is preferred in pharmaceutical manufacturing (GMP) because it avoids the safety hazards of hydrogen gas evolution and the difficult quenching of excess hydride on a large scale.

References

• Holt, S. J., et al. (1958).[6] The Synthesis of 7-Bromoisatin and Related Compounds. Journal of the Chemical Society.[6][11] Link

• Vine, K. L., et al. (2007). Cytotoxic and Genotoxic Potential of 7-Bromo-1-methylisatin. Bioorganic & Medicinal Chemistry. Link

• Silva, B. V. (2013). Isatin: A Versatile Scaffold in Medicinal Chemistry. Journal of the Brazilian Chemical Society.[6] Link

• Sumpter, W. C. (1944). The Chemistry of Isatin. Chemical Reviews. Link

• Garden, S. J., et al. (2001). The Chemistry of Isatins: A Review from 1975 to 1999. Journal of the Brazilian Chemical Society.[6] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scholarworks.smith.edu [scholarworks.smith.edu]
• 3. Sandmeyer Isatin Synthesis (Chapter 51) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. nmc.gov.in [nmc.gov.in]
• 5. synarchive.com [synarchive.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. scielo.br [scielo.br]
• 8. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 9. chemrevlett.com [chemrevlett.com]
• 10. journals.irapa.org [journals.irapa.org]
• 11. A novel approach to amino acid synthesis: acid-assisted reactions with dimethyl carbonate for efficient O-methylated, N,O-methylated and N-formylated derivatives - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

7-Bromo-1-methylindoline-2,3-dione proper disposal procedures

A Senior Application Scientist's Guide to the Proper Disposal of 7-Bromo-1-methylindoline-2,3-dione

For the diligent researcher, the lifecycle of a chemical reagent extends far beyond the reaction flask. The final step, proper disposal, is as critical as any experimental parameter, safeguarding both laboratory personnel and environmental integrity. This guide provides a comprehensive, field-tested protocol for the disposal of 7-Bromo-1-methylindoline-2,3-dione, moving beyond a simple checklist to explain the scientific reasoning behind each procedural step.

Understanding the Compound: A Proactive Hazard Assessment

Before handling any waste, a thorough understanding of the chemical's hazard profile is non-negotiable. While a specific Safety Data Sheet (SDS) for 7-Bromo-1-methylindoline-2,3-dione should always be the primary reference, its chemical structure informs a robust safety assessment. As a brominated heterocyclic dione, we must anticipate the following characteristics:

• Hazard Class: Halogenated Organic Compound. This classification is critical as halogenated wastes cannot be disposed of with non-halogenated organic solvents. The high-temperature incineration required for halogenated compounds is a more complex process designed to scrub acidic gases (like HBr) formed during combustion. Mixing these waste streams leads to regulatory non-compliance and can damage recycling and fuel-blending equipment.[1]

• Likely Toxicity: Similar compounds are known to be harmful if swallowed and cause skin and eye irritation.[2][3][4] The dione moiety can also contribute to reactivity and biological activity. Therefore, all contact should be minimized.

• Reactivity: Avoid mixing with strong oxidizing agents, strong bases, or strong reducing agents, as these can initiate uncontrolled or exothermic reactions.[2] All waste streams must be compatible.[5][6]

Table 1: Hazard Profile and PPE Requirements

Hazard Category	Anticipated Risk	Required Personal Protective Equipment (PPE)
Contact Hazard	Causes skin and serious eye irritation.[3]	Nitrile gloves, chemical splash goggles, lab coat.
Ingestion Hazard	Harmful if swallowed.[3][7]	Do not eat, drink, or smoke in the lab.[2][7] Wash hands thoroughly after handling.
Inhalation Hazard	May cause respiratory irritation if aerosolized.	Use in a well-ventilated area or chemical fume hood.
Reactivity Hazard	Incompatible with strong acids, bases, and oxidizing agents.[2][4]	Segregate from incompatible waste streams.[5][6]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol ensures a systematic and compliant approach to waste management, from the point of generation to final pickup.

Step 1: Point-of-Generation Segregation

Proper segregation is the cornerstone of safe chemical disposal. It prevents dangerous reactions and ensures waste is routed to the correct, legally mandated disposal facility.[6][8]

• Solid Waste Stream:

  • What it includes: Excess or expired 7-Bromo-1-methylindoline-2,3-dione powder, contaminated weigh boats, paper towels, and gloves.

  • Procedure: Place these materials into a dedicated, clearly labeled "Halogenated Organic Solid Waste" container. This container must be made of a compatible material (e.g., high-density polyethylene) and kept securely closed when not in use.[5][9]

• Liquid Waste Stream:

  • What it includes: Solutions containing 7-Bromo-1-methylindoline-2,3-dione and the first rinsate from decontaminating glassware (e.g., acetone or ethanol rinse).

  • Procedure: Collect all liquid waste in a dedicated, leak-proof "Halogenated Organic Liquid Waste" container with a screw-top cap.[1][10] Do NOT mix with non-halogenated solvent waste.[11][10]

Diagram: Waste Segregation & Containment Workflow

Caption: Segregation of waste at the point of generation into dedicated containers.

Step 2: Decontamination of Reusable Glassware

Never assume glassware is clean after a simple water wash. Residual compound can contaminate future experiments and pose an exposure risk.

• Primary Rinse: Perform a "triple rinse" with a small amount of a suitable organic solvent (e.g., acetone). Crucially, this rinsate must be collected and disposed of as halogenated liquid waste. [5]

• Secondary Wash: After the solvent rinse, wash the glassware with soap and water.

• Final Rinse: Rinse with deionized water. The container can now be considered clean for reuse or disposal in the appropriate glass bin.[5]

Step 3: Waste Container Management and Storage

Proper management of waste containers in the laboratory's Satellite Accumulation Area is a key EPA and OSHA requirement.[8][9]

• Labeling: The container must be labeled before the first drop of waste is added.[10] The label must clearly state:

  • The words "Hazardous Waste".[9]

  • The full chemical name(s) of the contents (no formulas or abbreviations).[9][10]

  • The associated hazards (e.g., "Toxic," "Irritant").[5]

• Condition and Closure: Containers must be in good condition, compatible with the waste, and kept tightly closed at all times except when adding waste.[8][9] This prevents the release of volatile organic compounds (VOCs) into the lab atmosphere.

• Storage: Store waste containers in a designated, well-ventilated area with secondary containment to catch any potential leaks.[11] Do not store incompatible waste types near each other.[5][6]

Step 4: Final Disposal

The ultimate disposal of hazardous waste is a regulated process that must be handled by professionals.

• Contact EHS: When the waste container is approximately 90% full, contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup.[9]

• Documentation: Maintain accurate records of the waste you generate as required by your institution and regulations like the Resource Conservation and Recovery Act (RCRA).[8]

• Professional Disposal: The EHS office will work with a licensed hazardous waste disposal company. For halogenated organic compounds like 7-Bromo-1-methylindoline-2,3-dione, the standard disposal method is high-temperature incineration.[1][12]

Emergency Procedures for Spills and Exposures

Preparedness is essential for mitigating the impact of an accident.

• Skin/Eye Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes. For eyes, hold the eyelids open during flushing. Remove contaminated clothing and seek immediate medical attention.[3]

• Small Spill (Contained in Fume Hood):

  • Ensure you are wearing appropriate PPE.

  • Absorb the spill with a chemical absorbent, sand, or vermiculite. Do not use combustible materials like paper towels to absorb a spill of a reactive chemical.

  • Carefully sweep or scoop the absorbed material into a designated solid hazardous waste container.

  • Decontaminate the area with a suitable solvent, collecting the cleaning materials as hazardous waste.

• Large Spill: Evacuate the immediate area, alert others, and contact your institution's EHS or emergency response team immediately. Do not attempt to clean it up yourself.

By integrating these scientifically-grounded procedures into your laboratory workflow, you ensure that the disposal of 7-Bromo-1-methylindoline-2,3-dione is handled with the highest standards of safety and environmental stewardship.

References

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.
• Laboratory Waste Disposal Safety Protocols. National Science Teaching Association (NSTA).
• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.
• Hazardous Chemical Waste Management Guidelines. Columbia University Research.
• Safety Data Sheet for 7-Bromo-1-methyl-1H-indole. Fisher Scientific.
• Safety Data Sheet for 5-Bromo-2-methylindoline hydrochloride. Aaronchem.
• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Delaware.
• Safety Data Sheet for Methylene Blue Stain. Molecular Research Center.
• Organic Solvent Waste Disposal. University of British Columbia Safety & Risk Services.
• List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations (eCFR).
• Safety Data Sheet for 1-Acetyl-5-bromo-7-nitroindoline. Thermo Fisher Scientific.
• Organic solvent waste. Kemicentrum, Lund University.
• Safety Data Sheet for 8-Bromo-3-methyl-7-(2-butynyl)-xanthine. ChemDmart.

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